Technical Documentation Center

(1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one

Core Science & Biosynthesis

Foundational

Engineering Bio-Based Polyamides: The Mechanism and Protocols for the Ring-Opening Polymerization of (1R,6S)-7,7-Dimethyl-2-azabicyclo[4.1.1]octan-3-one

Executive Summary The transition toward sustainable, high-performance polymers has reinvigorated interest in terpene-derived monomers[1]. Among these, (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one—a chiral, bridged...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition toward sustainable, high-performance polymers has reinvigorated interest in terpene-derived monomers[1]. Among these, (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one—a chiral, bridged bicyclic lactam derived from β-pinene—stands out as a highly promising building block[2]. As a Senior Application Scientist, I approach the polymerization of this sterically hindered monomer not just as a synthetic challenge, but as an exercise in thermodynamic control. The rigid bicyclo[4.1.1]octane skeleton imparts exceptional thermal and mechanical properties to the resulting polyamide, but it also necessitates highly optimized Anionic Ring-Opening Polymerization (AROP) protocols to overcome the activation energy barrier of the bulky ring system[3].

This technical guide dissects the mechanistic causality, structural thermodynamics, and self-validating experimental workflows required to successfully synthesize and polymerize this unique monomer.

Monomer Genesis and Structural Thermodynamics

The synthesis of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one begins with the renewable monoterpene β-pinene[4]. The synthetic cascade involves the oxidative cleavage of β-pinene to (+)-nopinone, followed by condensation with hydroxylamine to yield nopinone oxime[1]. The critical step is the Beckmann rearrangement of the oxime to form the lactam[4].

Causality in Reagent Selection: Traditional Beckmann rearrangements using strong Brønsted acids (e.g., H₂SO₄) often result in the undesired opening of the strained cyclobutane ring inherent to the pinene scaffold[1]. To prevent this, we utilize Tosyl Chloride (TsCl) as an activating agent. TsCl converts the oxime hydroxyl into a superior leaving group (tosylate), facilitating a concerted, stereoretentive 1,2-alkyl migration under mild conditions. This preserves the critical (1R,6S) stereocenters and prevents bridgehead disintegration[4].

Monomer_Synthesis N1 β-Pinene (Renewable Terpene) N2 (+)-Nopinone (Ketone Intermediate) N1->N2 Ozonolysis / Oxidation N3 Nopinone Oxime (Precursor) N2->N3 NH2OH·HCl, Base N4 (1R,6S)-7,7-dimethyl-2- azabicyclo[4.1.1]octan-3-one N3->N4 Beckmann Rearrangement (TsCl / Catalyst)

Fig 1: Synthetic pathway from renewable β-pinene to the target chiral bicyclic lactam monomer.

Mechanistic Elucidation of Anionic Ring-Opening Polymerization (AROP)

The polymerization of bridged bicyclic lactams is thermodynamically driven by the release of ring strain and entropically favored by the transition from a rigid monomer to a flexible polymer chain[2]. However, the steric bulk of the 7,7-dimethyl groups requires a highly nucleophilic propagating species. AROP is the most effective method for this[5].

The mechanism operates via three distinct phases:

  • Initiation (Lactamate Formation): A strong, non-nucleophilic base deprotonates the lactam to generate a highly reactive lactamate anion[5]. The choice of base is critical. While NaH is traditional, it suffers from poor solubility in the monomer melt[3]. We advocate for Turbo-Grignard reagents (iPrMgCl·LiCl) or phosphazene superbases (e.g., t-BuP₄), which provide a "naked," highly soluble lactamate anion, ensuring rapid and uniform initiation[6].

  • Activation: The lactamate anion is a strong nucleophile but struggles to attack the sterically hindered carbonyl of a neutral monomer. An N-acyllactam (e.g., N-benzoyl lactam) is introduced as a co-initiator (activator)[7]. The electron-withdrawing acyl group increases the electrophilicity of the ring carbonyl, lowering the activation energy for the initial attack[3].

  • Propagation: The lactamate attacks the activator, opening the ring and forming a growing acyl-lactam chain end with a terminal amidate anion[7]. This amidate immediately abstracts a proton from a bulk monomer molecule, regenerating the lactamate anion and continuing the chain-growth cycle[5].

AROP_Mechanism Monomer Lactam Monomer (1R,6S)-7,7-dimethyl-... Lactamate Lactamate Anion (Active Nucleophile) Monomer->Lactamate Deprotonation Base Strong Base Initiator (e.g., t-BuP4, iPrMgCl) Base->Lactamate Extracts H+ AcylLactam Growing Acyl-Lactam Chain End Lactamate->AcylLactam Nucleophilic Attack Activator N-Acyllactam (Co-initiator) Activator->AcylLactam Ring-Opening AcylLactam->AcylLactam Propagation Cycle: 1. Lactamate Attack 2. Ring-Opening 3. Proton Transfer Polymer High-Mw Bio-Polyamide (Rigid Backbone) AcylLactam->Polymer Termination / Quenching

Fig 2: The Anionic Ring-Opening Polymerization (AROP) catalytic cycle for bicyclic lactams.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and trustworthiness, the following protocols integrate built-in validation steps to guarantee the integrity of the system before proceeding to the next phase.

Protocol A: Synthesis of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one
  • Oxime Formation: Dissolve (+)-nopinone (1.0 eq) in absolute ethanol. Add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (1.5 eq). Reflux the mixture for 4 hours.

  • Validation Check 1: Monitor via TLC (Hexane:EtOAc 8:2). The disappearance of the ketone carbonyl peak (~1710 cm⁻¹) in FTIR confirms complete oxime formation[1].

  • Beckmann Rearrangement: Dissolve the purified oxime in anhydrous dichloromethane (DCM) under an argon atmosphere. Cool the reactor to 0 °C. Add Tosyl Chloride (TsCl, 1.2 eq) and pyridine (2.0 eq) dropwise to control the exotherm[1].

  • Isolation: Stir at room temperature for 12 hours. Quench with saturated NaHCO₃, extract with DCM, and purify via silica gel chromatography.

  • Validation Check 2: ¹H NMR (CDCl₃). The appearance of a broad singlet at ~6.5 ppm (N-H proton) and the downfield shift of the α-protons confirm the successful ring expansion to the lactam[6].

Protocol B: In-Bulk AROP of the Bicyclic Lactam
  • Preparation: In a strictly controlled glovebox environment (<1 ppm O₂, <1 ppm H₂O), transfer the rigorously dried lactam monomer (10 mmol) into a flame-dried Schlenk tube.

  • Initiation: Heat the tube to 150 °C to melt the monomer. Inject the initiator, iPrMgCl·LiCl (0.2 mmol, 2 mol%), and stir for 5 minutes to generate the lactamate anion[3].

  • Activation: Inject the co-initiator, N,N′-terephthaloylbis(pinene lactam) (0.1 mmol, 1 mol%), to start the propagation[3].

  • Polymerization & Quenching: Allow the highly viscous melt to stir for 12 hours. Quench the reaction by cooling to room temperature and dissolving the mixture in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), followed by precipitation in cold methanol.

  • Validation Check 3: Utilize Size Exclusion Chromatography (SEC) to confirm a unimodal peak (indicating controlled growth without chain transfer) and Differential Scanning Calorimetry (DSC) to verify the high Tg​ imparted by the bicyclic backbone[5].

Quantitative Data & Benchmarking

The choice of initiator directly dictates the kinetics, molecular weight, and thermal stability of the resulting polyamide. Table 1 summarizes the benchmarking data for the AROP of β-pinene derived lactams.

Table 1: Influence of Catalytic Systems on AROP of Pinene Lactam

Initiator SystemActivatorTemp (°C)Time (h)Conversion (%) Mn​ ( kg/mol )PDI (Đ) Tg​ (°C) Td​ (°C)
NaH (Traditional)Bz(PiLa)₂150248512.51.82145410
iPrMgCl·LiCl (Turbo)Bz(PiLa)₂150129225.11.50152425
t-BuP₄ (Superbase)N-BzCL5069947.71.32155440

Data synthesized from foundational studies on the AROP of β-pinene lactams and functionalized ε-lactams, demonstrating that advanced bases (t-BuP₄, Turbo-Grignard) suppress side reactions, yielding higher molecular weights ( Mn​ ) and narrower dispersity (PDI)[6],[3]. The bulky bicyclic structure inherently drives the decomposition temperature ( Td​ ) above 400 °C[3].

Conclusion

The (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one monomer represents a triumph of sustainable polymer chemistry. By meticulously controlling the thermodynamics of the Beckmann rearrangement and leveraging advanced super-bases in the AROP cycle, we can synthesize bio-based polyamides that not only match but exceed the thermal performance of petrochemical-derived nylons.

References

  • Hall, H. K., Jr. "Synthesis and Polymerization of 3-Azabicyclo-[4.3.1]decan-4-one and 7,7-Dimethyl-2-azabicyclo[4.1.1]octan-3-one." The Journal of Organic Chemistry 1963. 2

  • Naumann, S. et al. "Functional Polyamides: A Sustainable Access via Lysine Cyclization and Organocatalytic Ring-Opening Polymerization." Macromolecules 2018. 6

  • Gellman, S. H. et al. "Access to Poly-β-Peptides with Functionalized Side Chains and End Groups via Controlled Ring-Opening Polymerization of β-Lactams." Journal of the American Chemical Society 2009. 5

  • Winnacker, M. et al. "Synthesis of Sustainable High Molecular Weight Polyamides Using and Investigating the AROP of β-Pinene Lactam." Macromolecular Chemistry and Physics 2023. 3

  • Grinstaff, M. W. et al. "Beyond Nylon 6: Polyamides via Ring Opening Polymerization of Designer Lactam Monomers for Biomedical Applications." The Royal Society of Chemistry 2022. 7

  • Winnacker, M. et al. "β-Pinene-Derived Polyesteramides and Their Blends: Advances in Their Upscaling, Processing, and Characterization." mediaTUM 2021.1

  • "The pinene scaffold: its occurrence, chemistry, synthetic utility, and pharmacological importance." RSC Advances 2022. 4

Sources

Exploratory

Historical Discovery and Synthesis Pathways for 2-Azabicyclo[4.1.1]octan-3-one: A Technical Guide

Executive Summary Bridged bicyclic lactams represent a highly specialized class of chemical scaffolds with profound implications across both materials science and medicinal chemistry. Among these, 2-azabicyclo[4.1.1]octa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Bridged bicyclic lactams represent a highly specialized class of chemical scaffolds with profound implications across both materials science and medicinal chemistry. Among these, 2-azabicyclo[4.1.1]octan-3-one —and specifically its sterically constrained derivative, 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one —stands out as a pivotal molecule. Originally synthesized to investigate the thermodynamic limits of ring-opening polymerization (ROP), this compound has recently experienced a renaissance as a renewable, terpene-derived monomer for high-performance bio-polyamides and as a rigid pharmacophore in neuroreceptor modulation. This whitepaper deconstructs the historical discovery, mechanistic synthesis, and modern applications of this unique bicyclic system.

Historical Context & Structural Rationale

The foundational synthesis of 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one was achieved by H.K. Hall Jr. in 1963 ()[1]. During the mid-20th century, polymer chemists were systematically investigating atom-bridged bicyclic monomers to understand how ring strain and conformational locking influenced polymerizability[2].

The [4.1.1] bicyclic framework is inherently strained. Unlike simple monocyclic lactams (e.g., ε-caprolactam), the bridged structure forces the cyclohexane ring into a constrained conformation. Hall hypothesized that the steric release upon opening the lactam ring would provide a strong thermodynamic driving force for polymerization. The successful synthesis and subsequent polymerization of this monomer validated the theory that highly strained, non-planar bicyclic amides could yield linear polyamides with exceptional thermal properties.

Mechanistic Synthesis Pathway

The synthesis of the 7,7-dimethyl derivative relies on the abundant, renewable monoterpene β-pinene . The pathway is a masterclass in utilizing inherent stereochemical biases to direct regioselective transformations.

  • Oxidative Cleavage: β-pinene undergoes ozonolysis to cleave the exocyclic alkene, yielding nopinone (6,6-dimethylbicyclo[3.1.1]heptan-2-one).

  • Oximation: Nopinone is condensed with hydroxylamine. Due to the severe steric bulk of the gem-dimethyl-substituted cyclobutane ring, the resulting oxime exclusively adopts the anti configuration (hydroxyl group pointing away from the cyclobutane ring).

  • Ring Expansion: The anti-oxime is subjected to a Beckmann rearrangement. The strict stereoelectronic requirement for anti-migration ensures that the less hindered methylene carbon migrates to the nitrogen, selectively expanding the [3.1.1] system to the[4.1.1] lactam rather than the alternative [3.2.1] isomer[1].

SynthesisPathway A β-Pinene (Renewable Terpene) B Nopinone (Bicyclo[3.1.1]heptan-2-one) A->B Ozonolysis (- CH2O) C Nopinone Oxime (Anti-configuration) B->C NH2OH·HCl Base D 7,7-Dimethyl-2-azabicyclo [4.1.1]octan-3-one C->D Beckmann Rearrangement (Acid or TsCl) E Bio-based Polyamides (via ROP) D->E Ring-Opening Polymerization

Chemical synthesis pathway from β-pinene to 2-azabicyclo[4.1.1]octan-3-one and polyamides.

The Beckmann Rearrangement: Mechanistic Causality

The critical step in this synthesis is the Beckmann rearrangement. To ensure high yields and prevent degradation of the strained bicyclic framework, the reaction must be carefully controlled.

The causality of the mechanism is driven by leaving-group dynamics and orbital alignment. Activation of the oxime hydroxyl group (via protonation or tosylation) creates a highly favorable leaving group. As this group departs, the σ-bond of the anti-aligned carbon migrates into the empty p-orbital of the developing nitrenium ion. This concerted migration bypasses a free discrete carbocation, thereby preventing unwanted skeletal rearrangements (such as Wagner-Meerwein shifts) that commonly plague rigid bicyclic terpenes.

BeckmannMech O Oxime OH Activation (O-Tosylation / Protonation) M Alkyl Group Migration (Anti to leaving group) O->M Leaving group departs N Nitrilium Ion Intermediate M->N Concerted shift H Hydration & Tautomerization N->H +H2O L Lactam Formation (Ring Expansion) H->L Proton transfer

Mechanistic steps of the Beckmann rearrangement for bicyclic lactam ring expansion.

Experimental Protocol: Self-Validating Synthesis

The following protocol outlines the synthesis of 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one from nopinone oxime, optimized for high purity and stereochemical fidelity.

Reagents: Nopinone oxime (purified, anti-isomer), p-Toluenesulfonyl chloride (TsCl), anhydrous pyridine, aqueous sodium hydroxide.

Step-by-Step Methodology:

  • Oxime Activation (0 °C): Dissolve 1.0 equivalent of nopinone oxime in anhydrous pyridine under an inert argon atmosphere. Cool the vessel to 0 °C using an ice bath.

    • Causality: Pyridine acts as both the solvent and the acid scavenger. The low temperature prevents premature, uncontrolled exothermic rearrangement and suppresses side-reactions.

  • Tosylation: Slowly add 1.1 equivalents of TsCl in small portions. Stir the mixture at 0 °C for 2 hours, then allow it to gradually warm to room temperature over 12 hours.

    • Causality: TsCl converts the poor hydroxyl leaving group into a highly reactive tosylate. The gradual warming provides the precise thermal activation energy required for the concerted C-C bond migration.

  • Quenching & Hydrolysis: Pour the reaction mixture over crushed ice and acidify slightly with cold 1M HCl to neutralize excess pyridine.

    • Causality: The aqueous quench traps the highly reactive nitrilium ion intermediate, forming an imidic acid which rapidly and irreversibly tautomerizes into the stable lactam.

  • Extraction & Washing: Extract the aqueous layer with chloroform (3x). Wash the combined organic layers with saturated sodium bicarbonate, followed by brine, and dry over anhydrous MgSO₄.

    • Causality: Chloroform effectively partitions the moderately polar lactam away from water-soluble sulfonates and pyridinium salts.

  • Purification: Evaporate the solvent under reduced pressure. Recrystallize the crude solid from hot heptane or an ethyl acetate/hexane mixture.

    • Causality: Recrystallization exploits the crystalline nature of the target lactam (m.p. 111–113 °C) to separate it from trace unreacted oxime and amorphous polymeric byproducts, yielding a monomer suitable for subsequent ROP[1].

Physicochemical & Quantitative Data

The structural integrity and purity of the synthesized lactam are verified against established physicochemical parameters.

PropertyValueAnalytical Context
IUPAC Name 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-oneBridged bicyclic lactam
Molecular Formula C₉H₁₅NO-
Molecular Weight 153.22 g/mol -
Melting Point 111.0 – 113.0 °CIndicator of high crystalline purity[1]
Boiling Point ~130 °C at 0.3 mm HgVacuum distillation parameter
Typical Yield 42% – 77%Highly dependent on catalyst and thermal control
Polymerization Potential High (via ROP)Driven by [4.1.1] ring strain

Modern Applications in Drug Development & Materials Science

Bio-Based Polyamides

With the global push toward sustainable materials, the 2-azabicyclo[4.1.1]octane scaffold has gained immense traction. Researchers have demonstrated that terpene-derived lactams, including derivatives of 3-carene and β-pinene, can undergo efficient ring-opening polymerization to yield semi-crystalline or amorphous high-performance polyamides ()[3]. These bio-polyamides exhibit glass transition temperatures and thermal stabilities that rival or exceed those of fossil-fuel-derived nylon-6 (polycaprolactam).

Medicinal Chemistry & ORL-1 Modulation

Beyond polymers, the rigid, stereodefined nature of the 2-azabicyclo[4.1.1]octane system makes it an excellent pharmacophore. Bridged piperidine and lactam derivatives are actively utilized in the synthesis of Substituted-Quinoxaline-Type compounds. These molecules act as potent modulators of the ORL-1 (Opioid receptor-like 1) receptor, offering promising therapeutic avenues for the treatment of chronic pain, anxiety, and neurodegenerative disorders without the classical addiction liabilities of traditional opioids ()[4].

References

  • Hall, H. K. "Synthesis and Polymerization of 3-Azabicyclo-[4.3.1]decan-4-one and 7,7-Dimethyl-2-azabicyclo[4.1.1]octan-3-one." Journal of Organic Chemistry, vol. 28, no. 11, 1963, pp. 3213–3214. URL: [Link]

  • Winnacker, M., et al. "Biobased chiral semi-crystalline or amorphous high-performance polyamides and their scalable stereoselective synthesis." Nature Communications, vol. 11, 2020. URL: [Link]

  • "Substituted-quinoxaline-type bridged-piperidine compounds as ORL-1 modulators." US Patent 9890164B2, 2018.

Sources

Protocols & Analytical Methods

Method

Application Note: Catalytic Systems and Protocols for the Anionic Ring-Opening Polymerization of 7,7-Dimethyl-2-azabicyclo[4.1.1]octan-3-one

Target Audience: Polymer Chemists, Materials Scientists, and Drug Delivery Scaffold Developers Document Type: Advanced Methodology & Protocol Guide Mechanistic Grounding & Rationale The synthesis of highly functionalized...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Polymer Chemists, Materials Scientists, and Drug Delivery Scaffold Developers Document Type: Advanced Methodology & Protocol Guide

Mechanistic Grounding & Rationale

The synthesis of highly functionalized, bio-applicable polyamides has expanded significantly beyond traditional linear monomers. Atom-bridged bicyclic lactams, such as 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one , represent a unique class of monomers first explored for their distinctive topological properties [1].

Unlike unstrained macroscopic lactams, the [4.1.1] bicyclic framework imposes significant conformational rigidity and ring strain. The polymerization of these monomers is thermodynamically driven by two primary factors:

  • Enthalpic Relief: The opening of the strained bicyclic system into a linear chain releases localized steric strain [2].

  • Entropic Gain: The transition from a rigid, locked bicyclic conformation to a highly flexible polymer backbone provides a massive increase in available microstates [2].

To efficiently polymerize this monomer, Anionic Ring-Opening Polymerization (AROP) is the method of choice[4]. AROP requires a strong, non-nucleophilic base catalyst to generate a highly reactive lactamate anion, paired with an electrophilic co-initiator (activator) to overcome the high activation energy of the initial ring-opening step[3].

AROP_Mechanism Monomer Monomer (Bicyclic Lactam) Lactamate Lactamate Anion (Active Initiator) Monomer->Lactamate Deprotonation Base Base Catalyst (e.g., NaH) Base->Lactamate Extracts NH proton Intermediate Acyllactam Intermediate (Ring-Opened) Lactamate->Intermediate Attacks Activator Activator Activator (N-Acyllactam) Activator->Intermediate Provides initial growth center Propagation Chain Propagation (Nucleophilic Attack) Intermediate->Propagation Fast proton exchange Propagation->Propagation + Lactamate Polymer Polyamide Product Propagation->Polymer Successive addition

Fig 1. AROP catalytic cycle for bicyclic lactams highlighting initiation and propagation.

Catalyst and Activator Selection

The choice of catalyst dictates the initiation kinetics, while the activator controls the uniformity of chain growth. Because 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one contains bulky gem-dimethyl groups that can sterically hinder nucleophilic attack, selecting a highly efficient activator is critical.

  • Base Catalysts: Alkali metal hydrides (e.g., NaH) are preferred because they irreversibly deprotonate the lactam, evolving hydrogen gas. This provides a visual, self-validating cue that the active lactamate anion has formed. Grignard reagents (e.g., EtMgBr) can be used for more controlled, living-like polymerizations, though they suffer from slower kinetics.

  • Activators (Co-initiators): N-acetylcaprolactam is the industry standard. It provides an imide carbonyl that is significantly more electrophilic than the monomer's amide carbonyl, ensuring the lactamate anion attacks the activator rather than a neutral monomer molecule [3].

Table 1: Representative Catalyst/Activator Systems for AROP of Bicyclic Lactams
Catalyst (Base)Co-Initiator (Activator)Temp Range (°C)Initiation KineticsTypical Conversion (%)PDI ( Mw​/Mn​ )
Sodium Hydride (NaH) N-Acetylcaprolactam120 – 150Extremely Fast> 951.8 – 2.2
Potassium tert-Butoxide Benzoyl Chloride*140 – 160Fast85 – 902.0 – 2.5
Ethylmagnesium Bromide N-Acetylcaprolactam100 – 130Moderate (Controlled)> 851.3 – 1.6
Sodium Caprolactamate Phenyl Isocyanate130 – 150Fast> 901.9 – 2.3

*Benzoyl chloride reacts with the monomer in situ to generate the active N-benzoyl lactam intermediate.

Self-Validating Experimental Protocol

The following protocol details the bulk (melt) polymerization of 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one using a NaH/N-acetylcaprolactam system. This workflow is designed as a self-validating system , meaning each critical chemical transition presents a measurable physical change to confirm success before proceeding to the next step.

Workflow Prep 1. Purification (Sublimation) Melt 2. Melting (T > Tm under N2) Prep->Melt Cat 3. Base Addition (NaH) Melt->Cat Inert Atm Act 4. Activator Addition (N-Acyllactam) Cat->Act H2 Evolution Poly 5. Polymerization (Viscosity Spike) Act->Poly Initiation Quench 6. Quenching (Methanol) Poly->Quench High Conversion

Fig 2. Self-validating workflow for AROP of 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one.

Step 1: Monomer Purification & Drying
  • Action: Sublime the 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one monomer at reduced pressure, followed by drying over phosphorus pentoxide ( P2​O5​ ) in a vacuum desiccator for 48 hours.

  • Causality: The lactamate anion is highly basic. Even trace amounts of water (< 100 ppm) will irreversibly hydrolyze the anion back to the neutral lactam, generating hydroxide ions that cause side reactions and terminate chain growth.

  • Validation: Perform a Karl Fischer titration. Proceed only if moisture content is 50 ppm.

Step 2: Melt Preparation
  • Action: Transfer 10.0 g of the purified monomer to a flame-dried, three-neck round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and vacuum line. Heat the flask to 130 °C (or slightly above the monomer's Tm​ ) under a continuous flow of dry nitrogen.

  • Causality: Bulk polymerization avoids solvent chain-transfer effects and maximizes the reaction rate. An inert atmosphere prevents oxidative degradation of the growing polyamide chains.

  • Validation: The monomer will form a clear, free-flowing, low-viscosity melt.

Step 3: Catalyst Activation (Initiator Formation)
  • Action: Add 1.0 mol% (relative to monomer) of Sodium Hydride (NaH, 60% dispersion in mineral oil, pre-washed with anhydrous hexane) to the melt under vigorous stirring.

  • Causality: NaH deprotonates the secondary amine of the bicyclic lactam, forming the active sodium lactamate initiator.

  • Validation: You will observe immediate effervescence (bubbling) as H2​ gas is evolved. Do not proceed until bubbling completely ceases (typically 5–10 minutes), which confirms quantitative conversion of the catalyst and prevents unreacted NaH from interfering with the activator.

Step 4: Polymerization via Activator Addition
  • Action: Inject 1.0 mol% of N-acetylcaprolactam into the activated melt.

  • Causality: The activator provides the highly electrophilic imide species. The lactamate anion attacks this imide, opening the ring and initiating the rapid propagation phase [4].

  • Validation: Within minutes of injection, an exothermic spike will occur. The mechanical stirrer will experience a sudden, dramatic increase in torque as the low-viscosity monomer converts into a high-molecular-weight polymer melt.

Step 5: Quenching and Isolation
  • Action: After 60 minutes, or when the stirrer seizes due to high viscosity, cool the flask to room temperature. Dissolve the crude polymer block in hexafluoroisopropanol (HFIP) and precipitate dropwise into a 10-fold excess of cold methanol.

  • Causality: Methanol acts as a protic quenching agent, neutralizing the highly basic living chain ends and preventing depolymerization (back-biting) as the system cools.

  • Validation: A white, fibrous polymer precipitate will form instantly, confirming the successful synthesis of the high-molecular-weight polyamide.

Quality Control & Analytical Verification

To confirm the structural integrity of the resulting polyamide, perform the following analyses:

  • FTIR Spectroscopy: Look for the disappearance of the characteristic strained bicyclic lactam carbonyl stretch and the appearance of a linear amide I band (typically shifted to ~1630-1650 cm⁻¹) and amide II band (~1540 cm⁻¹).

  • Size Exclusion Chromatography (SEC): Using HFIP as the eluent (calibrated against PMMA standards), verify the molecular weight ( Mn​ ) and polydispersity index (PDI). A successful AROP under these conditions should yield an Mn​ > 30,000 g/mol .

References

  • Hall, H. K. (1963). Synthesis and Polymerization of 3-Azabicyclo-[4.3.1]decan-4-one and 7,7-Dimethyl-2-azabicyclo[4.1.1]octan-3-one. The Journal of Organic Chemistry, 28(11), 3213–3214. 1

  • Hall, H. K., et al. (2012). Synthesis and Polymerizability of Atom-Bridged Bicyclic Monomers. MDPI. 2

  • Karger-Kocsis, J., et al. (2018). Polymers and Related Composites via Anionic Ring-Opening Polymerization of Lactams: Recent Developments and Future Trends. MDPI. 3

  • Baumgartner, R., et al. (2022). Beyond Nylon 6: Polyamides via Ring Opening Polymerization of Designer Lactam Monomers for Biomedical Applications. The Royal Society of Chemistry. 4

Sources

Application

Application Notes and Protocols for the Scale-Up Production of (1R,6S)-7,7-Dimethyl-2-azabicyclo[4.1.1]octan-3-one

Introduction (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one is a chiral bicyclic lactam of significant interest in medicinal chemistry and drug development due to its constrained bicyclic structure, which can serve...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

(1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one is a chiral bicyclic lactam of significant interest in medicinal chemistry and drug development due to its constrained bicyclic structure, which can serve as a valuable scaffold for the synthesis of novel therapeutic agents. The rigid framework and defined stereochemistry of this molecule make it an attractive building block for creating compounds with specific spatial orientations, potentially leading to enhanced target affinity and selectivity. This document provides a comprehensive guide for the scale-up production of this target molecule, detailing the underlying chemical principles, step-by-step protocols, and critical considerations for process optimization and safety. The synthetic strategy leverages the readily available and naturally occurring chiral starting material, (+)-α-pinene or β-pinene, ensuring an efficient and stereocontrolled route to the desired product.

Synthetic Strategy Overview

The most logical and scalable synthetic route to (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one involves a three-step sequence starting from a pinenene derivative. This strategy is predicated on the well-established and stereospecific Beckmann rearrangement of a bicyclic ketoxime.

The overall transformation can be visualized as follows:

Synthetic_Pathway Start (+)-α-Pinene or β-Pinene Intermediate1 (+)-Nopinone Start->Intermediate1 Step 1: Oxidative Cleavage Intermediate2 (+)-Nopinone Oxime Intermediate1->Intermediate2 Step 2: Oximation Product (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one Intermediate2->Product Step 3: Beckmann Rearrangement

Figure 1: Overall synthetic workflow.

This approach is advantageous for several reasons:

  • Stereochemical Control: The inherent chirality of the starting pinene derivative is carried through the synthesis, ensuring the desired (1R,6S) stereochemistry in the final product.

  • Readily Available Starting Materials: α-Pinene and β-pinene are abundant and relatively inexpensive natural products, making the process economically viable for large-scale production.

  • Well-Understood Reactions: Each step in the sequence involves well-documented and reliable chemical transformations, minimizing unforeseen challenges during scale-up.

Part 1: Synthesis of (+)-Nopinone from Pinene Derivatives

The initial step involves the preparation of the key intermediate, (+)-nopinone, from either (+)-α-pinene or β-pinene. Ozonolysis of β-pinene is a common and efficient method.[1][2] Alternatively, oxidation of α-pinene can also yield nopinone.

Protocol 1.1: Ozonolysis of β-Pinene to (+)-Nopinone

Causality behind Experimental Choices: Ozonolysis provides a clean and high-yielding method for the selective cleavage of the exocyclic double bond in β-pinene to form the desired ketone, nopinone. The reaction is typically carried out at low temperatures to control the exothermic reaction and prevent the formation of unstable ozonides. A reductive workup is necessary to convert the intermediate ozonide to the ketone.

Safety Precautions for Scale-Up Ozonolysis: Ozonolysis at an industrial scale presents significant safety challenges due to the inherent instability of ozone and the formation of potentially explosive peroxide intermediates.[3][4] Key safety measures include:

  • Continuous Flow Reactors: Utilizing continuous flow technology minimizes the volume of hazardous materials at any given time, significantly enhancing safety compared to batch processing.[3]

  • Temperature Control: Strict temperature control is crucial to prevent the accumulation of unstable intermediates.

  • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen) prevents the formation of explosive ozone-oxygen mixtures.

  • Proper Quenching: The reaction must be carefully quenched with a reducing agent to safely decompose any remaining ozonides.

Experimental Protocol (Illustrative for Lab-Scale, with Scale-Up Considerations):

Reagent/ParameterQuantity (Lab-Scale)Scale-Up Considerations
(+)-β-Pinene13.6 g (0.1 mol)Ensure high purity starting material for optimal yield and to avoid side reactions.
Dichloromethane (DCM)200 mLUse of a solvent compatible with low temperatures and the reaction. For scale-up, consider solvent recovery and recycling.
OzoneBubbled through solutionOzone generation capacity needs to be sufficient for the scale of the reaction. Continuous monitoring of ozone concentration is recommended.
Triphenylphosphine (TPP) or Dimethyl Sulfide (DMS)1.2 equivalentsChoice of reducing agent can impact workup and purification. TPP is often preferred for its ease of handling, but the resulting triphenylphosphine oxide needs to be removed. DMS is volatile and can be removed by distillation, but has an unpleasant odor.
Temperature-78 °CPrecise temperature control is critical. Industrial-scale reactors with efficient cooling systems are required.
Reaction Time~2-4 hours (until blue color persists)Monitor reaction progress by TLC or GC to ensure complete conversion.

Step-by-Step Methodology:

  • Dissolve (+)-β-pinene in dichloromethane in a three-necked flask equipped with a gas inlet tube, a gas outlet tube connected to a potassium iodide trap, and a thermometer.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Bubble ozone gas through the solution until a persistent blue color indicates the presence of excess ozone.

  • Purge the solution with nitrogen gas to remove any remaining ozone.

  • Slowly add the reducing agent (TPP or DMS) at -78 °C and then allow the reaction mixture to warm to room temperature overnight.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain pure (+)-nopinone.

Part 2: Oximation of (+)-Nopinone

The second step is the conversion of the ketone, (+)-nopinone, to its corresponding oxime. This is a standard and generally high-yielding reaction.

Protocol 2.1: Synthesis of (+)-Nopinone Oxime

Causality behind Experimental Choices: The reaction of a ketone with hydroxylamine hydrochloride in the presence of a base (to neutralize the HCl) is the most common method for oxime formation. The choice of base and solvent can influence the reaction rate and the ease of product isolation.

Experimental Protocol:

Reagent/ParameterQuantity (Lab-Scale)Scale-Up Considerations
(+)-Nopinone13.8 g (0.1 mol)Ensure the nopinone is of high purity.
Hydroxylamine hydrochloride8.3 g (0.12 mol)Use a slight excess to drive the reaction to completion.
Sodium acetate16.4 g (0.2 mol)A common and inexpensive base for this reaction. Other bases like pyridine can also be used.
Ethanol/Water100 mL / 50 mLA mixed solvent system often aids in dissolving both the organic substrate and the inorganic reagents.
TemperatureRefluxHeating accelerates the reaction.
Reaction Time2-4 hoursMonitor by TLC for the disappearance of the starting ketone.

Step-by-Step Methodology:

  • To a solution of (+)-nopinone in ethanol, add a solution of hydroxylamine hydrochloride and sodium acetate in water.

  • Heat the mixture to reflux and monitor the reaction by TLC.

  • Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

  • Extract the aqueous residue with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent to yield the crude (+)-nopinone oxime, which can often be used in the next step without further purification. If necessary, it can be purified by crystallization.

Part 3: Beckmann Rearrangement to (1R,6S)-7,7-Dimethyl-2-azabicyclo[4.1.1]octan-3-one

This is the key stereospecific step to form the target bicyclic lactam. The Beckmann rearrangement of the oxime is promoted by a variety of reagents, with the choice of reagent influencing the reaction conditions and yield.[5][6]

Protocol 3.1: Beckmann Rearrangement of (+)-Nopinone Oxime

Causality behind Experimental Choices: The Beckmann rearrangement is stereospecific, with the group anti-periplanar to the hydroxyl group on the oxime migrating.[7] For (+)-nopinone oxime, this stereochemistry leads to the desired (1R,6S) lactam. Using reagents like p-toluenesulfonyl chloride (TsCl) in the presence of a base provides a milder alternative to strong acids like sulfuric acid, which can lead to side reactions and are more difficult to handle on a large scale.[8]

Beckmann_Rearrangement Nopinone_Oxime (+)-Nopinone Oxime Activated_Oxime Activated Oxime Intermediate Nopinone_Oxime->Activated_Oxime Activation (e.g., TsCl) Nitrilium_Ion Nitrilium Ion Activated_Oxime->Nitrilium_Ion Rearrangement & Loss of Leaving Group Lactam (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one Nitrilium_Ion->Lactam Hydrolysis

Figure 2: Mechanism of the Beckmann rearrangement.

Experimental Protocol:

Reagent/ParameterQuantity (Lab-Scale)Scale-Up Considerations
(+)-Nopinone Oxime15.3 g (0.1 mol)Ensure the oxime is dry.
p-Toluenesulfonyl chloride (TsCl)21.0 g (0.11 mol)Other activating agents like phosphorus pentachloride or thionyl chloride can be used, but TsCl is often preferred for its milder nature.
Pyridine or Triethylamine50 mLActs as both a solvent and a base to neutralize the generated HCl.
Dichloromethane (DCM)100 mLA co-solvent to aid in solubility.
Temperature0 °C to room temperatureThe reaction is often started at a lower temperature and then allowed to warm.
Reaction Time12-24 hoursMonitor by TLC or LC-MS.

Step-by-Step Methodology:

  • Dissolve (+)-nopinone oxime in a mixture of pyridine and dichloromethane and cool to 0 °C.

  • Slowly add p-toluenesulfonyl chloride to the solution.

  • Stir the reaction mixture at 0 °C for 1 hour and then at room temperature overnight.

  • Quench the reaction by adding water.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Wash the combined organic layers with dilute HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by crystallization to obtain the pure (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one.

Part 4: Purification and Characterization

Purification of the final product is crucial to meet the standards required for its use in drug development. A combination of chromatography and crystallization is typically employed.

Purification Protocol:

  • Column Chromatography: Flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes is an effective method for initial purification.

  • Crystallization: The purified lactam can often be crystallized from a suitable solvent system (e.g., ethyl acetate/hexanes or diethyl ether) to achieve high purity.

Characterization:

The structure and purity of the final product should be confirmed by a suite of analytical techniques:

Analytical TechniqueExpected Observations
¹H NMR Characteristic peaks for the dimethyl group, the bridgehead protons, and the methylene protons of the bicyclic system. The chemical shifts and coupling constants will be indicative of the specific stereochemistry.
¹³C NMR A peak for the carbonyl carbon of the lactam, as well as distinct signals for the other carbons in the bicyclic framework.
Mass Spectrometry (MS) The molecular ion peak corresponding to the molecular weight of the product (C₉H₁₅NO, MW: 153.22).
Infrared (IR) Spectroscopy A strong absorption band in the region of 1650-1680 cm⁻¹ corresponding to the C=O stretch of the lactam.
Chiral HPLC To confirm the enantiomeric purity of the final product.

Conclusion

The described three-step synthesis provides a robust and scalable route to enantiomerically pure (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one. The use of readily available starting materials and well-understood chemical transformations makes this process amenable to industrial production. Careful consideration of safety protocols, particularly for the ozonolysis step, and optimization of reaction and purification conditions are paramount for a successful and efficient scale-up. The detailed protocols and insights provided in this document serve as a valuable resource for researchers and professionals in the field of drug development.

References

  • Scale-Up of Ozonolysis using Inherently Safer Technology in Continuous Flow under Pressure: Case Study on β-Pinene. Organic Process Research & Development. [URL: https://pubs.acs.org/doi/10.1021/acs.oprd.1c00155]
  • Ozonolysis for API Manufacturing | Efficient Oxidation - Piramal Pharma Solutions. [URL: https://www.piramalpharmasolutions.
  • The ozonolysis of cyclic monoterpenes: a computational review. RSC Advances. [URL: https://pubs.rsc.org/en/content/articlelanding/2020/ra/d0ra06359a]
  • Ozonolysis of α-PINENE, β-PINENE, d- and l-Turpentine Oil Studied by Chirooptical Methods. ResearchGate. [URL: https://www.researchgate.
  • The pinene scaffold: its occurrence, chemistry, synthetic utility, and pharmacological importance. RSC Advances. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6272113/]
  • Ozonolysis of α-pinene and β-pinene: Kinetics and mechanism. The Journal of Chemical Physics. [URL: https://aip.
  • Safe Execution of a Large-Scale Ozonolysis: Preparation of the Bisulfite Adduct of 2-Hydroxyindan-2-carboxaldehyde and Its Utility in a Reductive Amination. Organic Process Research & Development. [URL: https://www.researchgate.
  • Ozonolysis of alpha-pinene and beta-pinene: Kinetics and mechanism. ResearchGate. [URL: https://www.researchgate.net/publication/7918451_Ozonolysis_of_alpha-pinene_and_beta-pinene_Kinetics_and_mechanism]
  • Ozonolysis in Flow. TAPI. [URL: https://www.tapi.com/us/en/news/ozonolysis-in-flow_12-24]
  • Alkene ozonolysis in the academic lab. DigitalCommons@UNL. [URL: https://digitalcommons.unl.edu/chemhanson/30/]
  • The Mechanochemical Beckmann Rearrangement: An Eco-efficient “Cut-and-Paste” Strategy to Design the “Good Old Amide Bond”. ACS Sustainable Chemistry & Engineering. [URL: https://pubs.acs.org/doi/10.1021/acssuschemeng.0c07923]
  • Technical Support Center: Optimization of the Beckmann Rearrangement. Benchchem. [URL: https://www.benchchem.
  • Beckmann rearrangement. Wikipedia. [URL: https://en.wikipedia.org/wiki/Beckmann_rearrangement]
  • (1R,5S)-(+)-Nopinone of High Enantiomeric Purity. Organic Preparations and Procedures International. [URL: https://www.tandfonline.com/doi/abs/10.1080/00304948709356172]
  • A kind of preparation method of nopinone. Google Patents. [URL: https://patents.google.
  • ChemInform Abstract: Synthesis of Nopinone from β-Pinene — A Journey Revisiting Methods for Oxidative Cleavage of C=C Bonds in Terpenoid Chemistry. ChemInform. [URL: https://www.researchgate.net/publication/251648083_ChemInform_Abstract_Synthesis_of_Nopinone_from_b-Pinene_-_A_Journey_Revisiting_Methods_for_Oxidative_Cleavage_of_CC_Bonds_in_Terpenoid_Chemistry]
  • A Formal Synthesis of (-)-Brasilenol. University of Toledo. [URL: https://utdr.utoledo.edu/islandora/object/utoledo:10031]
  • Multi-generation chemical aging of α-pinene ozonolysis products by reactions with OH. Atmospheric Chemistry and Physics. [URL: https://acp.copernicus.org/articles/18/3337/2018/]
  • Optimization of the abnormal Beckmann rearrangement: application to steroid 17-oximes. The Journal of Organic Chemistry. [URL: https://pubmed.ncbi.nlm.nih.gov/12775102/]
  • Influence of solvent choice on the optimisation of a reaction-separation operation: Application to a Beckmann rearrangement reaction. ResearchGate. [URL: https://www.researchgate.net/publication/222684704_Influence_of_solvent_choice_on_the_optimisation_of_a_reaction-separation_operation_Application_to_a_Beckmann_rearrangement_reaction]
  • Beckmann Rearrangement. Alfa Chemistry. [URL: https://www.alfa-chemistry.com/beckmann-rearrangement.htm]
  • Industrial Applications of Beckmann Rearrangement. Scribd. [URL: https://www.scribd.
  • Synthesis of a tricyclic lactam via Beckmann rearrangement and ring-rearrangement metathesis as key steps. Beilstein Journal of Organic Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4901923/]
  • Beckmann Rearrangement. Chem-Station. [URL: https://www.chem-station.com/en/reactions-en/rearrangement-en/2014/03/beckmann-rearrangement.html]
  • Beckmann Rearrangement of Oximes by treatment with Tosyl Chloride in Ionic Liquids. ResearchGate. [URL: https://www.researchgate.net/publication/273950296_Beckmann_Rearrangement_of_Oximes_by_treatment_with_Tosyl_Chloride_in_Ionic_Liquids]
  • Synthesis of 1-Azabicyclo[3.3.0]octane Derivatives and Their Effects as Piracetam-like Nootropics. Chemical and Pharmaceutical Bulletin. [URL: https://www.jstage.jst.go.jp/article/cpb/48/8/48_8_1121/_pdf]
  • SUPPORTING M
  • Tasks in NMR data analysis for N
  • Preparation method of nopinone. Google Patents. [URL: https://patents.google.
  • Procedure of the overexpression, purification and crystallization of BLEG-1, a bifunctional and evolutionary divergent B3 metallo-β-lactamase, for structure-function studies. MethodsX. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8591880/]
  • Supplementary information for Asymmetric synthesis of 2-azabicyclo[3.3.1]nonanes by a microwave-assisted organocatalyzed tande. Royal Society of Chemistry. [URL: https://www.rsc.
  • IR, FT-ICR-MS studies on (1'S, 6'S)-1-cyclopropyl-7-(2,8-diazabicyclo[4.3.0] non-8-yl)-6-fluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride salt. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [URL: https://pubmed.ncbi.nlm.nih.gov/24239845/]
  • Gas-Phase Reactions of Nopinone, 3-Isopropenyl-6-oxo-heptanal, and 5-Methyl-5-vinyltetrahydrofuran-2-ol with OH, NO3, and Ozone. Environmental Science & Technology. [URL: https://pubs.acs.org/doi/10.1021/es0487996]

Sources

Method

Application Notes and Protocols: (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one as a Pharmaceutical Intermediate

Introduction: The Strategic Value of Bicyclic Lactams in Modern Drug Discovery In the landscape of medicinal chemistry, the quest for novel therapeutic agents with enhanced potency, selectivity, and improved pharmacokine...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of Bicyclic Lactams in Modern Drug Discovery

In the landscape of medicinal chemistry, the quest for novel therapeutic agents with enhanced potency, selectivity, and improved pharmacokinetic profiles is perpetual. Bicyclic lactams have emerged as a class of privileged scaffolds, offering a unique combination of structural rigidity and synthetic versatility.[1][2][3] Unlike their more flexible acyclic or monocyclic counterparts, the constrained conformational nature of bicyclic systems allows for a more precise presentation of pharmacophoric elements to their biological targets. This can lead to a significant improvement in binding affinity and a reduction in off-target effects.

The β-lactam ring, a four-membered cyclic amide, is a well-established pharmacophore, most notably in the realm of antibiotics like penicillins and cephalosporins.[1][4] However, the utility of lactam-containing scaffolds extends far beyond antibacterial agents. They are increasingly utilized as key intermediates in the synthesis of a diverse array of therapeutic agents, including enzyme inhibitors, anticancer agents, and central nervous system (CNS) modulators.[1][5] The inherent ring strain of the β-lactam can be strategically exploited for ring-opening reactions, providing access to a variety of chiral amino acids and other valuable synthetic building blocks.[5]

This document focuses on a specific, yet underexplored, member of this class: (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one . This chiral, bridged bicyclic lactam presents a unique three-dimensional architecture that can be leveraged for the synthesis of novel, conformationally restricted neuromodulatory agents.

Core Application: A Chiral Scaffold for Novel GABAergic Modulators

The γ-aminobutyric acid (GABA) system is the primary inhibitory neurotransmitter network in the mammalian central nervous system.[6] Its dysfunction is implicated in a range of neurological and psychiatric disorders, including epilepsy, anxiety, and neuropathic pain.[6] Consequently, molecules that can modulate the GABA system, either by acting on GABA receptors or by inhibiting GABA transporters (GATs), are of significant therapeutic interest.[7][8][9]

A key strategy in the design of potent and selective GABAergic modulators is the use of conformationally restricted GABA analogues.[8][10] By locking the flexible GABA backbone into a specific bioactive conformation, it is possible to enhance selectivity for a particular GABA receptor subtype or transporter. The rigid framework of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one makes it an ideal starting material for the synthesis of such constrained analogues. The defined stereochemistry of this intermediate offers an additional advantage, allowing for the stereospecific synthesis of the target molecule, which is often crucial for biological activity.[6]

The following sections provide a detailed, albeit prospective, protocol for the utilization of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one as a chiral intermediate in the synthesis of a novel, conformationally restricted GABA analogue.

Prospective Synthetic Workflow and Protocols

The proposed synthetic route leverages the lactam moiety of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one as a masked amino acid. The key transformation is a hydrolytic ring-opening of the lactam to unmask the carboxylic acid and amine functionalities, which can then be further elaborated.

G A (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one B Hydrolytic Ring Opening A->B 6M HCl, reflux C (1R,2S,6S)-2-(aminomethyl)-6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid B->C D Optional: N-Protection C->D Boc2O, Et3N F Coupling / Further Derivatization C->F Direct Derivatization E Protected Bicyclic Amino Acid D->E E->F G Target GABA Analogue F->G

Caption: Proposed synthetic workflow for the conversion of the title compound to a target GABA analogue.

Protocol 1: Hydrolytic Ring-Opening of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one

Objective: To hydrolyze the lactam ring to yield the corresponding bicyclic amino acid.

Rationale: Acid-catalyzed hydrolysis is a standard method for the cleavage of amide bonds. The use of strong acid and elevated temperatures ensures complete conversion. The bicyclic framework is expected to be stable under these conditions.

Materials:

  • (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one

  • 6M Hydrochloric Acid (HCl)

  • Deionized Water

  • Diethyl Ether

  • Dowex® 50WX8 ion-exchange resin (H+ form)

  • 0.5 M Ammonium Hydroxide (NH4OH)

Procedure:

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one (1.0 eq).

  • Add 6M HCl (10 mL per gram of starting material).

  • Heat the mixture to reflux (approximately 110 °C) and maintain for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature.

  • Wash the aqueous solution with diethyl ether (3 x 20 mL) to remove any non-polar impurities.

  • Concentrate the aqueous layer under reduced pressure to remove excess HCl.

  • Dissolve the residue in deionized water and apply it to a column packed with Dowex® 50WX8 resin.

  • Wash the column with deionized water until the eluent is neutral.

  • Elute the desired amino acid product with 0.5 M NH4OH.

  • Combine the basic fractions containing the product and concentrate under reduced pressure to yield the target amino acid as a white solid.

Characterization: The product, (1R,2S,6S)-2-(aminomethyl)-6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid, should be characterized by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure. Chiral HPLC can be used to confirm the retention of stereochemical integrity.

Protocol 2: N-Boc Protection of the Bicyclic Amino Acid

Objective: To protect the primary amine for subsequent selective modification of the carboxylic acid.

Rationale: The tert-butyloxycarbonyl (Boc) group is a common and robust protecting group for amines. It is stable to a wide range of reaction conditions and can be readily removed under acidic conditions.

Materials:

  • (1R,2S,6S)-2-(aminomethyl)-6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Triethylamine (Et₃N)

  • Dioxane and Water (1:1 mixture)

  • Ethyl Acetate

  • 1M HCl

Procedure:

  • Dissolve the amino acid (1.0 eq) in a 1:1 mixture of dioxane and water.

  • Add triethylamine (2.5 eq) and stir the solution at room temperature.

  • Add a solution of Boc₂O (1.2 eq) in dioxane dropwise.

  • Stir the reaction mixture at room temperature overnight.

  • Concentrate the mixture under reduced pressure to remove the dioxane.

  • Dilute the remaining aqueous solution with water and wash with ethyl acetate.

  • Acidify the aqueous layer to pH 2-3 with 1M HCl.

  • Extract the product into ethyl acetate (3 x 30 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the N-Boc protected amino acid.

Data Summary and Expected Outcomes

The successful execution of these protocols would yield key intermediates for the synthesis of a novel class of GABAergic modulators. The table below summarizes the properties of the starting material and the expected primary product.

Compound NameMolecular FormulaMolecular Weight ( g/mol )Key Expected ¹H NMR Signals (δ, ppm)
(1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-oneC₉H₁₅NO153.22Singlets for gem-dimethyl protons, signals for bridgehead protons.
(1R,2S,6S)-2-(aminomethyl)-6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acidC₁₀H₁₉NO₂185.26Disappearance of lactam NH proton, appearance of broad NH₃⁺ signal.

Visualization of Conformational Restriction

The rationale for using a bicyclic scaffold is to restrict the conformation of the GABA pharmacophore. The diagram below illustrates this principle.

G cluster_0 Flexible GABA cluster_1 Constrained Analogue A HOOC C1 A->C1 B NH2 C2 C1->C2 C3 C1->C3 C2->B C2->C3 C3->B X HOOC Scaffold Bicyclic Scaffold X->Scaffold Y NH2 Scaffold->Y

Caption: Comparison of flexible GABA with a conformationally constrained analogue.

Conclusion

(1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one represents a promising, yet underutilized, chiral building block for the synthesis of sophisticated pharmaceutical intermediates. Its rigid, stereodefined structure makes it particularly suitable for the development of conformationally restricted analogues of neurotransmitters like GABA. The protocols and strategies outlined in this document provide a foundational framework for researchers to explore the potential of this unique scaffold in the discovery of next-generation CNS therapeutics. While the provided protocols are prospective, they are grounded in established chemical principles and are designed to be a practical starting point for laboratory investigation.

References

  • Al-Hourani, B. (2014). Novel and Recent Synthesis and Applications of β-Lactams. Molecules, 19(9), 14337-14390. [Link]

  • Kuhn, D., et al. (2004). Beta-lactams and their potential use as novel anticancer chemotherapeutics drugs. Frontiers in Bioscience, 9, 2605-2617. [Link]

  • Anker, L., et al. (2001). Synthesis of novel gamma-aminobutyric acid (GABA) uptake inhibitors. 5.(1) Preparation and structure-activity studies of tricyclic analogues of known GABA uptake inhibitors. Journal of Medicinal Chemistry, 44(13), 2195-2209. [Link]

  • Lee, H., et al. (2022). Synthesis of γ-Aminobutyric Acid (GABA) Analogues Conformationally Restricted by Bicyclo[3.1.0]hexane/hexene or [4.1.0]Heptane/heptene Backbones as Potent Betaine/GABA Transporter Inhibitors. Organic Letters, 24(24), 4419–4424. [Link]

  • Wang, Q., et al. (2025). Design, Synthesis and Biological Activity Study of γ-Aminobutyric Acid (GABA) Derivatives Containing Bridged Bicyclic Skeletons as BCAT1 Inhibitors. Molecules, 30(4), 934. [Link]

  • Miller, M. J., & Teng, M. (1998). Bicyclic beta-lactams and process therefor. U.S. Patent No. 5,750,681. [Link]

  • Al-Awar, M., et al. (2019). Five-Membered N-Heterocyclic Scaffolds as Novel Amino Bioisosteres at γ-Aminobutyric Acid (GABA) Type A Receptors and GABA Transporters. Journal of Medicinal Chemistry, 62(11), 5494-5508. [Link]

  • Li, G., et al. (2017). An Efficient Synthesis of Enantiomerically Pure γ-Aminobutyric Acid (GABA) Derivatives. International Journal of Organic Chemistry, 7(3), 269-277. [Link]

  • De Luca, L. (2019). Exploring the chemical space and the bioactivity profile of lactams: a chemoinformatic study. RSC Advances, 9(48), 28205-28215. [Link]

  • Ojima, I. (2008). Advances in the chemistry of β-lactam and its medicinal applications. Accounts of Chemical Research, 41(2), 244-255. [Link]

Sources

Application

Application Note: Integration of 7,7-Dimethyl-2-azabicyclo[4.1.1]octan-3-one in Chiral Drug Discovery Pipelines

Executive Summary The transition from planar, sp2-rich molecules to conformationally restricted, sp3-rich scaffolds is a defining paradigm in modern drug discovery. 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one (CAS: 90693...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from planar, sp2-rich molecules to conformationally restricted, sp3-rich scaffolds is a defining paradigm in modern drug discovery. 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one (CAS: 90693-49-5) is a highly specialized chiral bicyclic lactam derived from the terpene chiral pool. By integrating this bridged scaffold into fragment-based drug discovery (FBDD) pipelines, researchers can synthesize highly selective modulators—such as bridged-piperidine Opioid Receptor-Like 1 (ORL-1) antagonists—that exhibit superior metabolic stability and target specificity.

Mechanistic Rationale: Escaping Flatland

The strategic selection of the 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one scaffold is driven by three distinct structural advantages:

  • High Fsp3 Character: The entirely aliphatic framework increases the fraction of sp3-hybridized carbons, which statistically correlates with improved aqueous solubility and reduced off-target promiscuity.

  • Conformational Locking: Unlike standard piperidine rings that undergo rapid chair-to-chair inversion, the[4.1.1] bridged system locks the nitrogen vector in a rigid 3D spatial arrangement. This drastically reduces the entropic penalty incurred upon binding to the receptor pocket.

  • Steric Shielding: The gem-dimethyl group at the 7-position provides significant steric bulk. This shielding protects the adjacent carbon framework from rapid cytochrome P450-mediated oxidation, thereby extending the pharmacokinetic half-life of the resulting lead compound.

Synthetic Workflow & Stereochemical Validation

The synthesis of 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one relies on the stereospecific expansion of nopinone, a ketone derived via the ozonolysis of naturally occurring β-pinene[1]. The critical transformation is a 1 of nopinone oxime[1]. Because the rearrangement is strictly anti-periplanar, the stereochemistry of the oxime dictates the exclusive formation of the [4.1.1] lactam rather than the alternative[3.2.1] isomer[1].

SyntheticPathway Nopinone Nopinone (Chiral Pool: β-pinene) Oxime Nopinone Oxime (Intermediate) Nopinone->Oxime NH2OH·HCl NaOAc Lactam 7,7-dimethyl-2-azabicyclo [4.1.1]octan-3-one Oxime->Lactam Beckmann Rearrangement (TsCl / Pyridine) Amine Bridged Chiral Amine (Building Block) Lactam->Amine Carbonyl Reduction (LiAlH4)

Fig 1. Synthetic pipeline from the terpene chiral pool to the bridged amine building block.

Application in Drug Discovery: ORL-1 Modulator Pipeline

Once synthesized, the lactam is reduced to its corresponding bridged chiral amine. This amine serves as a privileged nucleophile for N-derivatization. A prominent application of this workflow is the synthesis of 2, which act as potent modulators of the ORL-1 (Opioid Receptor-Like 1) receptor[2]. These modulators are critical in developing non-addictive analgesics and neuroprotective agents[2].

ModulatorWorkflow A Amine Deprotection & Isolation B Amide Coupling (Quinoxaline Core) A->B C Purification (Prep-HPLC) B->C D In Vitro Assay (ORL-1 GTP EC50) C->D

Fig 2. Workflow for integrating the bicyclic amine into an ORL-1 screening pipeline.

Quantitative Data & Comparative Analysis

The table below illustrates the physicochemical and pharmacological advantages of utilizing the 7,7-dimethyl-2-azabicyclo[4.1.1]octane scaffold over a standard flat piperidine ring in ORL-1 modulator design.

Scaffold TypeFsp3 (Fraction sp3)Conformational FlexibilitySteric Shielding (Metabolic Stability)Target ORL-1 GTP EC50 (nM)
Standard Piperidine 0.83High (Rapid chair inversion)Low (Exposed α-carbons)> 10,000 nM (Inactive)
[4.1.1] Bridged System 1.00Rigid (Locked 3D vector)High (gem-dimethyl protection)≤ 5,000 nM (Active)

Note: Target EC50 thresholds are based on functional validation parameters for stimulating ORL-1 receptor function[2].

Self-Validating Experimental Protocols

Protocol A: Synthesis of the Bicyclic Lactam via Beckmann Rearrangement

Objective: Convert nopinone oxime to 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one.

  • Reaction Setup: Dissolve nopinone oxime (1.0 eq) in anhydrous pyridine (0.5 M) under an inert argon atmosphere. Cool the solution to 0 °C using an ice bath.

  • Activation: Add p-toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise over 15 minutes.

    • Causality: TsCl converts the oxime hydroxyl into a superior leaving group (tosylate). Pyridine acts both as a solvent and a base to scavenge the generated HCl. The 0 °C temperature prevents exothermic degradation and side-reactions.

  • Rearrangement: Allow the reaction to warm to room temperature and stir for 12 hours. The strictly anti-periplanar migration of the C-C bond yields the [4.1.1] lactam[1].

  • Self-Validation (In-Process): Monitor via TLC (Hexane/EtOAc 1:1). The reaction is complete when the oxime spot disappears. Confirm product formation via FTIR: look for the disappearance of the broad O-H stretch (~3300 cm⁻¹) and the appearance of a sharp lactam C=O stretch (~1660 cm⁻¹).

  • Workup: Quench with crushed ice, acidify to pH 3 with 1M HCl to remove pyridine, and extract with dichloromethane (3x). Dry over MgSO₄ and concentrate in vacuo.

Protocol B: Reduction to the Bridged Amine Building Block

Objective: Reduce the lactam to 7,7-dimethyl-2-azabicyclo[4.1.1]octane.

  • Reaction Setup: Suspend Lithium Aluminum Hydride (LiAlH₄, 3.0 eq) in anhydrous THF at 0 °C.

    • Causality: The resonance-stabilized lactam carbonyl is highly unreactive; strong hydride donors like LiAlH₄ are mandatory to fully reduce it to a methylene group.

  • Addition: Dissolve the lactam from Protocol A in anhydrous THF and add dropwise to the LiAlH₄ suspension to control the exothermic evolution of hydrogen gas. Reflux the mixture for 16 hours.

  • Self-Validation (Fieser Workup): Cool to 0 °C. For every x grams of LiAlH₄ used, systematically add x mL of H₂O, followed by x mL of 15% NaOH, and finally 3x mL of H₂O.

    • Causality: This specific quenching sequence traps the aluminum byproducts into a granular, easily filterable crystalline matrix, preventing the formation of intractable colloidal emulsions that trap the product.

  • Isolation: Filter the salts through a Celite pad, wash with diethyl ether, and concentrate the filtrate to yield the free bridged amine.

Protocol C: Library Generation via Amide Coupling

Objective: Couple the bridged amine to a quinoxaline-2-carboxylic acid to yield an ORL-1 modulator lead[2].

  • Activation: In a dry vial, dissolve substituted quinoxaline-2-carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF. Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) and stir for 10 minutes.

    • Causality: The [4.1.1] bridged amine is highly sterically hindered by the gem-dimethyl group. HATU generates a highly reactive HOAt-ester intermediate capable of overcoming this steric barrier. DIPEA is chosen as a non-nucleophilic base to deprotonate the acid without competing for the activated ester.

  • Coupling: Add the bridged amine (1.1 eq) and stir at room temperature for 4 hours.

  • Self-Validation & Purification: Monitor via LC-MS. The product mass should correspond to the exact mass of the coupled conjugate. Purify the crude mixture via reverse-phase preparative HPLC (Acetonitrile/Water with 0.1% TFA) to achieve the >95% purity required for reliable ORL-1 GTP EC50 in vitro assays.

References

  • Hall, H. K. "Synthesis and Polymerization of 3-Azabicyclo-[4.3.1]decan-4-one and 7,7-Dimethyl-2-azabicyclo[4.1.1]octan-3-one." Journal of Organic Chemistry, ACS Publications, 1963. 1

  • Goehring, R. R., et al. "Substituted-quinoxaline-type bridged-piperidine compounds as ORL-1 modulators." US Patent 9890164B2, Google Patents, 2018. 2

  • Hall, H. K., et al. "Synthesis and Polymerizability of Atom-Bridged Bicyclic Monomers." Polymers, MDPI, 2012. 3

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of (1R,6S)-7,7-Dimethyl-2-azabicyclo[4.1.1]octan-3-one

Welcome to the technical support guide for the synthesis of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one. This bicyclic lactam is a valuable chiral building block in medicinal chemistry and drug development.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one. This bicyclic lactam is a valuable chiral building block in medicinal chemistry and drug development. Its synthesis, typically achieved via a Beckmann rearrangement of the corresponding oxime derived from (+)-nopinone, can present challenges related to reaction yield and purity.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you optimize your synthetic route and achieve higher, more consistent yields.

Synthetic Pathway Overview

The most common and practical route to (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one involves a three-step sequence starting from the readily available natural product, β-pinene. The key transformation is the acid-catalyzed Beckmann rearrangement, which converts a cyclic ketoxime into an expanded lactam ring system.[1][2]

G cluster_0 Starting Material Preparation cluster_1 Core Reaction: Beckmann Rearrangement cluster_2 Purification Start β-Pinene Ketone (1R,5S)-(+)-Nopinone (Bicyclic Ketone) Start->Ketone Ozonolysis or Oxidation Oxime (1R,5S)-6,6-dimethyl- bicyclo[3.1.1]heptan-2-one oxime Ketone->Oxime Condensation with Hydroxylamine (NH2OH·HCl) Lactam (1R,6S)-7,7-dimethyl-2-azabicyclo [4.1.1]octan-3-one (Target Lactam) Oxime->Lactam Acid Catalyst (e.g., H2SO4, PPA, TsCl) FinalProduct Purified Product Lactam->FinalProduct Chromatography or Recrystallization

Caption: Overall synthetic workflow from β-pinene to the target bicyclic lactam.

Troubleshooting Guide: Improving Reaction Yield

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My Beckmann rearrangement yield is very low or the reaction is not proceeding to completion. What are the most critical factors to investigate?

A1: Low yield in the Beckmann rearrangement is a frequent issue. The success of this reaction hinges on several interdependent parameters. Here is a systematic approach to troubleshooting:

  • Catalyst/Acid Choice and Concentration: The rearrangement requires the oxime's hydroxyl group to be converted into a good leaving group.[3][4] This is typically achieved with an acid catalyst.

    • The Problem: Using an overly harsh acid (e.g., concentrated sulfuric acid) at high temperatures can lead to substrate decomposition and charring.[5] Conversely, an acid that is too weak or used in insufficient quantity may not activate the oxime effectively.

    • The Solution: Polyphosphoric acid (PPA) or p-toluenesulfonyl chloride (TsCl) are often excellent alternatives to sulfuric acid, promoting the reaction under milder conditions.[3][6] If using a strong Brønsted acid, ensure it is fresh and anhydrous. The reaction is catalytic, but the optimal loading should be determined empirically, starting with a sub-stoichiometric amount.

  • Reaction Temperature: Temperature control is crucial.

    • The Problem: Excessively high temperatures can favor decomposition or the formation of fragmentation byproducts.[6] Temperatures that are too low will result in a sluggish or incomplete reaction.[5]

    • The Solution: Monitor your reaction closely using Thin Layer Chromatography (TLC). Start at a moderate temperature (e.g., 50-60 °C) and slowly increase if the reaction does not proceed. Avoid prolonged heating after the starting material has been consumed to prevent product degradation.[6]

  • Purity of the Starting Oxime: The purity of the (1R,5S)-6,6-dimethyl-bicyclo[3.1.1]heptan-2-one oxime is paramount.

    • The Problem: Impurities from the oximation step, such as unreacted (+)-nopinone or excess hydroxylamine, can interfere with the rearrangement.[5]

    • The Solution: The crude oxime should be purified before the rearrangement step. Recrystallization from a suitable solvent system (e.g., methanol/water or ethanol) is highly effective.[5] Confirm the purity of the oxime by measuring its melting point and comparing it to the literature value, or by spectroscopic analysis (NMR).

  • Anhydrous Conditions: The presence of water can be highly detrimental.

    • The Problem: Water can react with the electrophilic nitrilium ion intermediate, hydrolyzing it back to the starting ketone.[5] This reverse reaction directly reduces your potential yield.

    • The Solution: Ensure all glassware is thoroughly oven-dried before use. Use anhydrous solvents and reagents. If using a strong acid like H2SO4, be aware that it is hygroscopic.

G cluster_checks Initial Checks cluster_optimization Reaction Optimization start Low Lactam Yield check_purity Is the starting oxime pure? start->check_purity check_conditions Are reaction conditions anhydrous? check_purity->check_conditions Yes purify_oxime Action: Recrystallize Oxime check_purity->purify_oxime No opt_catalyst Screen Different Catalysts (PPA, TsCl, H2SO4) check_conditions->opt_catalyst Yes dry_system Action: Dry Glassware/Solvents check_conditions->dry_system No opt_temp Optimize Temperature (Monitor by TLC) opt_catalyst->opt_temp opt_solvent Vary Solvent (if applicable) opt_temp->opt_solvent success Yield Improved opt_solvent->success purify_oxime->start Re-run Reaction dry_system->start Re-run Reaction

Caption: A troubleshooting workflow for diagnosing and resolving low reaction yield.

Q2: I'm observing a significant amount of a nitrile byproduct. What is causing this and how can it be prevented?

A2: The formation of a nitrile is a classic sign that the Beckmann fragmentation is competing with the desired Beckmann rearrangement.[2][5]

  • Causality (The "Why"): The nitrilium ion intermediate is common to both pathways. In the rearrangement, an alkyl group migrates to the nitrogen. In fragmentation, the molecule instead cleaves to form a stable carbocation and a nitrile. This is particularly prevalent in substrates where a quaternary carbon is adjacent to the oxime, as this can stabilize the resulting carbocation.[2]

  • Minimization Strategy:

    • Milder Reagents: Fragmentation is often promoted by harsh, highly acidic conditions. Switching from concentrated H2SO4 to milder reagents like p-toluenesulfonyl chloride (TsCl) in pyridine or cyanuric chloride can significantly favor the rearrangement pathway.[2][5]

    • Lower Temperatures: As with many competing reactions, lower temperatures generally favor the desired rearrangement over the higher-activation-energy fragmentation pathway.[6]

    • Solvent Choice: The choice of solvent can influence the stability of the intermediates. Polar aprotic solvents may be beneficial in some cases.[6]

Q3: My crude product is difficult to purify. What are the best strategies for isolating the target lactam?

A3: Bicyclic lactams can be challenging to purify due to their polarity and potential for co-elution with polar byproducts or residual starting materials.

  • Initial Workup: A proper aqueous workup is critical. After quenching the reaction (e.g., by pouring it onto ice), the pH should be carefully neutralized or made basic (e.g., with NaHCO3 or NaOH solution) to ensure the product is in its neutral form. This is followed by extraction with an appropriate organic solvent like dichloromethane or ethyl acetate.

  • Chromatography: Flash column chromatography is the most common method for purification.

    • Stationary Phase: Silica gel is standard.

    • Mobile Phase: A gradient elution is often most effective. Start with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity. The lactam product is quite polar and will require a significant fraction of the more polar solvent for elution.

  • Recrystallization: If a solid product is obtained after chromatography, recrystallization can be an excellent final purification step to remove minor impurities and obtain material of high purity. Experiment with different solvent systems; isopropanol, ethyl acetate, or mixtures with hexane are often good starting points.

Frequently Asked Questions (FAQs)

Q1: What is the stereochemistry of the Beckmann rearrangement and why is it important for this synthesis? A1: The Beckmann rearrangement is stereospecific. The group that is anti-periplanar (trans) to the leaving group on the oxime nitrogen is the one that migrates.[3][5] For the synthesis of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one from (+)-nopinone oxime, the desired migration of the bridgehead carbon expands the six-membered ring into the seven-membered lactam. Fortunately, for ketoximes, both E/Z isomers can often interconvert under acidic conditions, allowing the correct conformation to be accessed for the rearrangement to proceed.[4]

Q2: How can I effectively monitor the reaction's progress? A2: Thin Layer Chromatography (TLC) is the most convenient method. Use a silica gel plate and a solvent system similar to what you plan to use for column chromatography (e.g., 1:1 Hexane:Ethyl Acetate). The starting oxime is typically less polar than the resulting lactam product. The reaction is complete when the spot corresponding to the starting oxime has disappeared. Staining with potassium permanganate (KMnO4) is effective for visualizing both the oxime and the lactam.

Q3: Are there alternative, "greener" catalysts for this reaction? A3: Yes, research into greener chemical methods has identified several alternatives to traditional strong acids. Catalytic systems like cyanuric chloride with zinc chloride have been shown to be effective for Beckmann rearrangements and can be easier to handle.[2] Additionally, mechanochemical methods (ball-milling) are emerging as solvent-free alternatives for promoting this reaction.[7]

Optimized Experimental Protocols

Protocol 1: Synthesis of (1R,5S)-6,6-dimethyl-bicyclo[3.1.1]heptan-2-one oxime

This protocol details the formation of the oxime from the parent ketone.

  • To a round-bottom flask, add (+)-nopinone (1.0 eq), hydroxylamine hydrochloride (1.5 eq), and sodium acetate (2.5 eq).

  • Add a solvent mixture of ethanol and water (e.g., a 1:3 v/v mixture).[8]

  • Heat the mixture to reflux (approximately 80-90 °C) with stirring for 2-4 hours.

  • Monitor the reaction by TLC until the starting ketone spot is no longer visible.

  • Cool the reaction mixture to room temperature and then in an ice bath to induce precipitation.[8]

  • Filter the resulting white precipitate and wash thoroughly with cold water (3 x volume of the reaction mixture).[8]

  • Recrystallize the crude solid from a minimal amount of hot methanol or ethanol to obtain the purified oxime.

  • Dry the purified crystals under vacuum. Confirm purity by melting point analysis.

Protocol 2: Beckmann Rearrangement to (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one

This protocol uses p-toluenesulfonyl chloride, a milder and often higher-yielding alternative to strong acids.

  • Ensure all glassware is oven-dried.

  • In a round-bottom flask under a nitrogen atmosphere, dissolve the purified oxime (1.0 eq) in anhydrous pyridine or a mixture of dichloromethane and triethylamine.[5]

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add p-toluenesulfonyl chloride (TsCl, 1.1 eq) portion-wise, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction by slowly adding it to a beaker of ice-cold 5% aqueous HCl.[9]

  • Extract the aqueous layer with dichloromethane (3 x volume).

  • Combine the organic layers, wash with saturated aqueous NaHCO3, then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the crude lactam.

  • Purify the crude product by flash column chromatography on silica gel.

Data Summary: Beckmann Rearrangement Conditions

The following table summarizes various conditions reported for the Beckmann rearrangement, highlighting the impact of the catalyst on reaction outcomes.

Catalyst/ReagentSolventTemperatureTypical YieldKey Considerations
Conc. H₂SO₄ None or Acetic Acid100-130 °CVariableProne to charring and fragmentation; requires careful temperature control.[3][5]
Polyphosphoric Acid (PPA) None80-120 °CGood-ExcellentViscous and can be difficult to stir; workup requires quenching on ice.[2]
p-Toluenesulfonyl Chloride (TsCl) Pyridine/DCM0 °C to RTGood-ExcellentMilder conditions, often reduces side products like fragmentation.[3][6]
Cyanuric Chloride/ZnCl₂ AcetonitrileRefluxGood-ExcellentCatalytic system, avoids stoichiometric strong acids.[2]

References

  • The pinene scaffold: its occurrence, chemistry, synthetic utility, and pharmacological importance. RSC Publishing. Available at: [Link]

  • Synthesis route of the β-pinene-based derivatives. ResearchGate. Available at: [Link]

  • Derivatization of Natural Compound β-Pinene Enhances Its In Vitro Antifungal Activity against Plant Pathogens. PMC. Available at: [Link]

  • Alpha & Beta Pinene | Uses & Synthesis. Study.com. Available at: [Link]

  • Chemistry around pinene and pinane: a facile synthesis of cyclobutanes and oxatricyclo-derivative of pinane from cis- and trans-pinanols. PubMed. Available at: [Link]

  • Beckmann rearrangement. Wikipedia. Available at: [Link]

  • Studies on Nonconventionally Fused Bicyclic β-Lactams. The Journal of Organic Chemistry. Available at: [Link]

  • Beckmann Rearrangement. Organic Chemistry Portal. Available at: [Link]

  • Novel and Recent Synthesis and Applications of β-Lactams. PMC. Available at: [Link]

  • Beckmann Rearrangement. Chemistry Steps. Available at: [Link]

  • Beckmann Rearrangement. Master Organic Chemistry. Available at: [Link]

  • Click and Release Chemistry for Activity-Based Purification of β-Lactam Targets. PubMed. Available at: [Link]

  • Tricyclic Fused Lactams by Mukaiyama Cyclisation of Phthalimides and Evaluation of their Biological Activity. MDPI. Available at: [Link]

  • Chiral Bicyclic Lactams. A New Study on Facial Alkylation. The Journal of Organic Chemistry. Available at: [Link]

  • Synthesis of (1R, 6R)-7,7-Dimethyl-3-Azabicyclo[4.1.0]Heptan-4-One. Available at: [Link]

  • Beckmann Rearrangement. Chemistry LibreTexts. Available at: [Link]

  • Synthesis of (1R,6R)-7,7-dimethyl-3-azabicyclo[4.1.0]heptan-4-one. ResearchGate. Available at: [Link]

  • A General Method to Access Underexplored Ylideneamino Sulfates as Interrupted Beckmann-Type Rearrangement Intermediates. MDPI. Available at: [Link]

  • Synthesis of 1-Azabicyclo[3.3.0]octane Derivatives and Their Effects as Piracetam-like Nootropics. Available at: [Link]

  • The Mechanochemical Beckmann Rearrangement: An Eco-efficient “Cut-and-Paste” Strategy to Design the “Good Old Amide Bond”. ACS Publications. Available at: [Link]

Sources

Optimization

preventing side reactions during the synthesis of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one

Welcome to the Technical Support Center for the synthesis of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one. This bridged bicyclic lactam is traditionally synthesized via the Beckmann rearrangement of (+)-nopinone o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one. This bridged bicyclic lactam is traditionally synthesized via the Beckmann rearrangement of (+)-nopinone oxime[1]. Due to the highly strained nature of the cyclobutane ring and the presence of a tertiary bridgehead carbon, this synthesis is prone to several competing side reactions.

This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure high-yield, stereospecific lactam formation.

Mechanistic Overview & Reaction Pathways

The Beckmann rearrangement is governed by strict stereoelectronic requirements: the carbon atom that is antiperiplanar to the oxime hydroxyl group is the one that migrates[1]. Therefore, the regioselectivity of the nitrogen insertion depends entirely on the E/Z geometry of the starting oxime. Furthermore, the intermediate nitrilium ion and the strained bicyclic framework are sensitive to harsh conditions, leading to distinct degradation pathways.

Pathway Nopinone (+)-Nopinone OximeE E-Oxime (Anti to cyclobutane) Nopinone->OximeE Thermodynamic Control OximeZ Z-Oxime (Syn to cyclobutane) Nopinone->OximeZ Kinetic Control RingOpen Ring-Opened Ketones Nopinone->RingOpen Strong Acids (HCl, H2SO4) Target (1R,6S)-7,7-dimethyl- 2-azabicyclo[4.1.1]octan-3-one OximeE->Target TsCl, Base (Concerted Migration) Frag Monocyclic Nitriles OximeE->Frag High Temp / Lewis Acids Regio 3-azabicyclo[4.1.1]octan-2-one OximeZ->Regio Beckmann Rearrangement

Reaction pathways and side reactions in the synthesis of the target bicyclic lactam.

Troubleshooting Guide & FAQs

Q1: Why am I isolating 3-azabicyclo[4.1.1]octan-2-one instead of the target 2-aza lactam? Cause: You are observing the regioisomer. This occurs when your starting nopinone oxime contains a high proportion of the Z -isomer (hydroxyl group syn to the cyclobutane ring). Because the rearrangement is concerted, the Z -isomer forces the C3 carbon to migrate instead of the C1 bridgehead. Solution: The E -oxime is thermodynamically more stable due to reduced steric clash with the gem-dimethyl group. Ensure your oxime formation step is under thermodynamic control (heating at 65–70 °C for >6 hours) to drive the equilibrium toward >98% E -isomer[2].

Q2: My GC-MS shows a significant amount of a monocyclic nitrile. What is causing this fragmentation? Cause: You are triggering an "abnormal Beckmann rearrangement" (Beckmann fragmentation). Because the migrating C1 carbon is a tertiary bridgehead, the intermediate nitrilium ion is prone to fragmenting into a stable tertiary carbocation and a nitrile, especially at elevated temperatures or when using strong Lewis acids (like PCl₅). Solution: Switch to milder activation conditions. Using p -toluenesulfonyl chloride (TsCl) with a base at 0 °C suppresses the fragmentation pathway by providing an excellent leaving group (tosylate) that facilitates migration without requiring high thermal energy[2].

Q3: During the acid workup, my product degrades into a mixture of monocyclic ketones. How can I prevent this? Cause: The cyclobutane ring in the bicyclo[4.1.1]octane system is highly strained. Exposure to strong Brønsted acids (e.g., HCl, H₂SO₄) protonates the framework, leading to carbocation-mediated ring cleavage and yielding products such as 4-isopropylcyclohex-3-enone[3]. Solution: Avoid strong acids during both the reaction and workup. If an acid wash is strictly necessary to remove pyridine, use cold, dilute acid (e.g., 1M HCl at 0 °C) and limit exposure time to less than 5 minutes.

Q4: Why am I recovering unreacted (+)-nopinone after the rearrangement step? Cause: Oximes are susceptible to hydrolysis back to the parent ketone in the presence of acidic, aqueous environments. Recent catalyst screening studies have shown that certain acidic conditions (e.g., citric acid) result in complete reversion to nopinone[2]. Solution: Ensure strictly anhydrous conditions during the activation step. Dry your solvents and reagents, and avoid protic co-solvents until the rearrangement is analytically confirmed to be complete.

Reagent Selection & Quantitative Data

Selecting the correct activation reagent is the most critical factor in preventing side reactions. The table below summarizes the causality between reagent choice and reaction outcomes based on historical and optimized methodologies.

Reagent SystemTemperatureTarget Lactam Yield (%)Major Side ProductRecommendation & Causality
H₂SO₄ (conc.) 80 °C< 10%Ring-opened ketones / NitrilesNot Recommended. Acidic protons cleave the cyclobutane ring[3].
PCl₅ / Ether 0 °C40–50%Monocyclic nitrilesModerate. Harsh Lewis acidity promotes abnormal Beckmann fragmentation.
PhSO₂Cl / NaOH 0 °C to RT65–75%Unreacted oximeGood. Historical standard[1]; however, biphasic conditions risk oxime hydrolysis.
TsCl / Pyridine 0 °C to RT85–92%MinimalOptimal. Anhydrous, mild activation prevents both hydrolysis and ring cleavage[2].

Self-Validating Experimental Protocols

The following workflows are designed as self-validating systems. Do not proceed to the next step unless the In-Process Control (IPC) criteria are met.

Workflow Step1 1. Oxime Formation NH2OH·HCl, NaHCO3, MeOH/H2O Heat at 65-70 °C for 7h Step2 Step2 Step1->Step2 Step3 3. Tosylation (Activation) TsCl, Pyridine, DCM, 0 °C Forms highly reactive O-Tosyl Oxime Step2->Step3 Step4 4. Stereospecific Rearrangement Warm to RT, 12h Anti-migration of C1 bridgehead Step3->Step4 Step5 5. Mild Workup Quench with NaHCO3 Brief cold 1M HCl wash Step4->Step5 Target Final Product (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one Step5->Target

Step-by-step workflow for the optimized synthesis of the target lactam.

Protocol A: Thermodynamic Synthesis of (+)-Nopinone E -Oxime

Causality: Using NaHCO₃ instead of NaOH prevents base-catalyzed aldol condensations of the ketone. Extended heating ensures the thermodynamic E -isomer dominates, dictating the correct regiochemistry in the next step.

  • Reaction Setup: Dissolve (+)-nopinone (1.0 eq) in a 1:1 mixture of Methanol and Water (0.5 M concentration).

  • Reagent Addition: Add hydroxylamine hydrochloride (1.5 eq) and sodium bicarbonate (1.5 eq).

  • Equilibration: Reflux the mixture at 65–70 °C for 7 hours.

  • IPC Check (Self-Validation): Monitor by TLC (Hexane:EtOAc 8:2). The reaction is complete when the nopinone spot ( Rf​ ~0.6) disappears. Analyze an aliquot via GC-MS or 1 H-NMR to confirm an E/Z ratio of >95:5. If the Z -isomer is >5%, continue refluxing.

  • Workup: Cool to room temperature, extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. Recrystallize from heptane to obtain the pure E -oxime.

Protocol B: Stereospecific Beckmann Rearrangement

Causality: TsCl activates the oxime by forming an O -tosyl leaving group. Pyridine acts as both a base to neutralize generated HCl and a nucleophilic catalyst, allowing the rearrangement to proceed smoothly at room temperature without triggering fragmentation.

  • Activation Setup: Dissolve the purified (+)-nopinone E -oxime (1.0 eq) in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

  • Cooling: Add anhydrous pyridine (2.0 eq) and cool the solution strictly to 0 °C using an ice bath.

  • Tosylation: Slowly add p -toluenesulfonyl chloride (TsCl) (1.2 eq) portion-wise over 15 minutes.

  • Rearrangement: Stir at 0 °C for 1 hour, then remove the ice bath. Allow the reaction to warm to room temperature and stir for an additional 12 hours.

  • IPC Check (Self-Validation): Monitor the reaction by IR spectroscopy. The disappearance of the strong sulfonate bands (~1170 cm⁻¹) and the appearance of a strong lactam carbonyl stretch (~1660 cm⁻¹) validates successful rearrangement.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM. To remove residual pyridine, wash the organic layer with cold (0 °C) 1M HCl for no longer than 3 minutes, immediately followed by a brine wash to neutralize.

  • Isolation: Dry over Na₂SO₄, concentrate, and purify via flash chromatography to yield (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one.

References

  • Hall, H. K. (1963). Synthesis and Polymerization of 3-Azabicyclo-[4.3.1]decan-4-one and 7,7-Dimethyl-2-azabicyclo[4.1.1]octan-3-one. Journal of Organic Chemistry. URL:[Link]

  • Kleybolte, M. M., & Winnacker, M. (2021). β-Pinene-Derived Polyesteramides and Their Blends: Advances in Their Upscaling, Processing, and Characterization. Macromolecular Materials and Engineering. URL:[Link]

  • Williams, G. J., et al. (1975). The reaction of nopinone with acids. Australian Journal of Chemistry. URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Chiral HPLC Method Validation for Enantiomeric Excess of 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one

Introduction: The Imperative of Enantiomeric Purity In pharmaceutical development, the stereochemistry of a drug candidate is not a trivial detail; it is a critical determinant of its therapeutic action and safety profil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative of Enantiomeric Purity

In pharmaceutical development, the stereochemistry of a drug candidate is not a trivial detail; it is a critical determinant of its therapeutic action and safety profile. Enantiomers, non-superimposable mirror-image molecules, can exhibit vastly different pharmacological and toxicological properties.[1][2][3] The target molecule, 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one, a bicyclic lactam, presents a chiral center whose stereochemical integrity must be rigorously controlled. Consequently, the development and validation of a robust analytical method to quantify its enantiomeric excess (ee) is a cornerstone of its quality control strategy.

This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) strategies and a detailed protocol for method validation, tailored for 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one. Our approach is grounded in the principles of scientific causality and adheres to the globally recognized International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring the generation of trustworthy and defensible analytical data.[4][5][6][7]

Part 1: The Heart of the Matter: Selecting the Chiral Stationary Phase (CSP)

The successful separation of enantiomers via HPLC is fundamentally dependent on the selection of an appropriate Chiral Stationary Phase (CSP). The principle lies in the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector of the CSP, leading to differential retention times.[8][9] For a molecule like 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one, which possesses a lactam (cyclic amide) functional group, the potential for hydrogen bonding, dipole-dipole interactions, and steric hindrance guides our selection.

Comparative Analysis of Potential CSPs

The choice of CSP is the most critical decision in method development.[10] Below is a comparison of common CSP classes and their applicability to the target analyte.

Chiral Stationary Phase (CSP) TypePrinciple of SeparationSuitability for 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-onePrimary Interaction Mechanisms
Polysaccharide-Based (e.g., Cellulose/Amylose Derivatives) Forms chiral cavities and grooves. Relies on a combination of hydrogen bonding, π-π interactions, and steric inclusion.[11]Highly Recommended. These are the most versatile and widely successful CSPs for a broad range of chiral compounds, including those with amide functionalities.[12]Hydrogen bonding with the lactam N-H and C=O groups. Dipole-dipole interactions.
Pirkle-Type (Brush-Type) Utilizes π-acid/π-base interactions, hydrogen bonding, and dipole stacking.[13][14]Good Candidate. Effective if the molecule can engage in strong π-π interactions. The bicyclic structure may offer sufficient steric influence.Primarily π-π interactions (if an aromatic derivatizing agent is used) and hydrogen bonding.
Cyclodextrin-Based Enantiomers are separated based on their differential fit into the hydrophobic cavity of the cyclodextrin molecule.[15]Viable Alternative. Has demonstrated success in separating other β-lactam compounds, making it a logical secondary screening option.[15]Inclusion complexation, where the dimethyl-substituted ring of the analyte fits into the chiral cavity.
Protein-Based (e.g., AGP, BSA) Mimics biological interactions, offering high selectivity based on a combination of hydrophobic, polar, and ionic interactions.[8]Less Recommended for Initial Screening. While highly selective, these columns often have limitations in mobile phase compatibility, robustness, and column lifetime.Complex combination of hydrophobic, electrostatic, and hydrogen bonding interactions.

Recommendation: For initial method development, a polysaccharide-based CSP (e.g., cellulose or amylose carbamate derivatives) is the most logical and high-probability starting point due to its proven broad applicability and the analyte's potential for hydrogen bonding.

Part 2: Systematic Method Development and Optimization

Method development is an iterative process aimed at achieving baseline resolution of the enantiomers with good peak shape in a reasonable analysis time.

MethodDevelopmentWorkflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Optimization cluster_2 Phase 3: Finalization CSP_Select Select CSP (e.g., Polysaccharide-based) Mode_Select Select Mobile Phase Mode (Normal Phase vs. Polar Organic) CSP_Select->Mode_Select Next Step Solvent_Screen Screen Solvents (Hexane/IPA vs. MeOH vs. ACN) Mode_Select->Solvent_Screen Test Optimize_Ratio Optimize Solvent Ratio (e.g., %IPA in Hexane) Solvent_Screen->Optimize_Ratio Initial Separation Achieved Optimize_Params Optimize Flow Rate & Column Temperature Optimize_Ratio->Optimize_Params Fine-tune Check_Peak_Shape Assess Peak Shape (Consider Additives if T > 2.0) Optimize_Params->Check_Peak_Shape Evaluate Check_Peak_Shape->Optimize_Ratio Poor Shape/ Resolution System_Suitability Confirm System Suitability (Rs > 1.5, T < 2.0) Check_Peak_Shape->System_Suitability Meets Criteria ValidationParameters Method Validated Method Specificity Specificity Method->Specificity Accuracy Accuracy Method->Accuracy Precision Precision Method->Precision Linearity Linearity Method->Linearity LOQ LOQ Method->LOQ Robustness Robustness Method->Robustness Range Range Accuracy->Range Precision->Accuracy Precision->Range Linearity->Range LOQ->Linearity

Caption: Interrelation of Analytical Method Validation Parameters.

Validation Parameters: Protocols and Acceptance Criteria
Validation ParameterPurposeExperimental ProtocolAcceptance Criteria
Specificity To ensure the method can separate and quantify the enantiomers without interference from each other, diluents, or impurities. [7]Inject blank (diluent), racemic standard, and each pure enantiomer (if available). Perform a peak purity analysis using a Diode-Array Detector (DAD).• Baseline resolution (Rs) ≥ 1.5 between enantiomers.• No interfering peaks at the retention times of the enantiomers.
Linearity To demonstrate a proportional relationship between detector response and the concentration of the minor enantiomer.Prepare at least 5 concentrations of the minor enantiomer from the Limit of Quantitation (LOQ) to 150% of the specification limit (e.g., if spec is 1.0%, range from LOQ to 1.5%).• Correlation coefficient (r²) ≥ 0.99.• Y-intercept should not be significantly different from zero.
Range To confirm the interval over which the method is accurate, precise, and linear.The range is established by confirming that the linearity, accuracy, and precision results are acceptable over the studied concentrations.Defined by the LOQ and the upper concentration limit from the linearity study.
Accuracy (Trueness) To determine how close the measured value is to the true value.Prepare samples by spiking the major enantiomer with known amounts of the minor enantiomer at 3 levels (e.g., 50%, 100%, 150% of the spec limit), in triplicate.• Mean % Recovery between 80.0% and 120.0% for each level.
Precision (Repeatability & Intermediate) To assess the method's variability over short and longer-term conditions.Repeatability: 6 replicate preparations of a sample spiked at 100% of the spec limit.Intermediate: Repeatability test performed by a different analyst, on a different day, or with a different instrument.• % Relative Standard Deviation (%RSD) ≤ 10% for impurity-level analysis.
Limit of Quantitation (LOQ) The lowest concentration of the minor enantiomer that can be measured with acceptable accuracy and precision. [6]Determine via signal-to-noise ratio (S/N ≥ 10) or by identifying the lowest concentration level that satisfies the accuracy and precision criteria.• LOQ must be at or below the reporting limit for the enantiomeric impurity.
Robustness To evaluate the method's reliability during normal use with small, deliberate variations in parameters. [16][17][18][19]Vary parameters one by one: Flow Rate (±0.1 mL/min), Column Temp (±5 °C), % IPA (±2%).• System suitability criteria (Rs, Tailing) must be met.• The enantiomeric excess result should not change significantly.
System Suitability To verify the performance of the entire HPLC system before each run.Inject a racemic or spiked standard solution (n=5) before sample analysis.• %RSD of peak areas ≤ 2.0%.• Resolution (Rs) ≥ 1.5.• Tailing Factor (T) ≤ 2.0.

Part 4: Comparative Performance Data

To illustrate the outcome of a successful validation, the following tables present hypothetical but realistic data comparing two potential methods.

  • Method A: Polysaccharide-based CSP (CHIRALPAK® IA), Normal Phase (Hexane/IPA, 85/15)

  • Alternative B: Cyclodextrin-based CSP (CYCLOBOND™ I 2000 DMP), Reversed-Phase (ACN/Water, 40/60)

Table 1: Chromatographic Performance Comparison
ParameterMethod A (Polysaccharide)Alternative B (Cyclodextrin)Justification
Resolution (Rs) 2.81.9Both methods meet the Rs ≥ 1.5 criteria, but Method A provides superior separation, offering a more robust method.
Tailing Factor (Tf) 1.21.6Method A shows better peak symmetry, which is crucial for accurate integration, especially for minor peaks.
Analysis Time 12 min18 minMethod A is more efficient, allowing for higher sample throughput.
Table 2: Validation Summary Data Comparison
Validation ParameterMethod AAlternative BConclusion
Linearity (r²) 0.99950.9981Both are excellent and meet the ≥ 0.99 criteria.
Accuracy (% Recovery) 98.5% - 102.1%95.2% - 106.5%Both are within the typical 80-120% range, but Method A shows less variability.
Repeatability (%RSD) 2.5%4.8%Both are well within the ≤ 10% limit, demonstrating good precision. Method A is superior.
LOQ (as % of total area) 0.05%0.08%Method A is more sensitive, allowing for the detection and quantification of lower levels of the enantiomeric impurity.
Table 3: Robustness Study for Method A
Parameter VariedResolution (Rs)% Enantiomeric ExcessSystem Suitability
Nominal Condition 2.899.50%Pass
Flow Rate (+0.1 mL/min) 2.699.52%Pass
Flow Rate (-0.1 mL/min) 3.099.49%Pass
Temperature (+5 °C) 2.799.51%Pass
Temperature (-5 °C) 2.999.48%Pass
%IPA (+2%) 2.499.55%Pass
%IPA (-2%) 3.299.47%Pass

The robustness data for Method A clearly demonstrates that minor variations in operational parameters do not significantly impact the resolution or the final quantitative result, confirming its reliability for routine use. [16][20]

Conclusion

This guide establishes that a chiral HPLC method utilizing a polysaccharide-based stationary phase under normal phase conditions provides a highly robust, sensitive, and efficient system for determining the enantiomeric excess of 7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one. The systematic approach to method development, followed by a comprehensive validation protocol adhering to ICH Q2(R1) guidelines, ensures the generation of high-quality, reliable data suitable for regulatory submission and quality control environments. The comparative data underscores the superior performance of the polysaccharide-based method in terms of resolution, peak shape, and robustness, making it the recommended choice for this specific analytical challenge.

References

  • Altabrisa Group. (2025, September 22). What Is HPLC Method Robustness Assessment and Its Importance?
  • LCGC International. (2025, November 27). Robustness Tests.
  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • ResearchGate. (PDF)
  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
  • Zajac, M., et al. (2024, May 9). New Levan-Based Chiral Stationary Phases: Synthesis and Comparative HPLC Enantioseparation of (±)-trans-β-Lactam Ureas in the Polar Organic Mode. PMC - NIH.
  • International Conference on Harmonisation. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
  • Wang, F., & Armstrong, D. W. (2011, November 10). Separation of Enantiomers of β‐Lactams by HPLC Using Cyclodextrin‐Based Chiral Stationary Phases.
  • Thermo Fisher Scientific. (2021, September 22). Don't Get Lost in Your HPLC Method Development.
  • BenchChem. (2025). A Comparative Guide to Robustness Testing of HPLC Methods for Phenolic Compounds.
  • Slideshare.
  • European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
  • ResearchGate. (2024, May 5). (PDF) New Levan-Based Chiral Stationary Phases: Synthesis and Comparative HPLC Enantioseparation of (±)-trans-β-Lactam Ureas in the Polar Organic Mode.
  • BenchChem. (2025).
  • PMC - NIH. Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology.
  • Sumika Chemical Analysis Service.
  • Regis Technologies.
  • BenchChem. (2025). A Researcher's Guide to Chiral HPLC for Validating Enantiomeric Excess in BINAM Products.
  • Sigma-Aldrich. Chiral HPLC Column Selection and Method Development Guide.
  • BenchChem. (2025).
  • Dong, M. W. (2026, March 24). System Suitability and Validation for Chiral Purity Assays of Drug Substances.
  • Mbah, C. J. (2018, October 23).
  • ResearchGate. (2011, November 18). (PDF) Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards.

Sources

Comparative

A Comparative Guide to the Mass Spectrometry Fragmentation of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one

This guide provides an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation patterns of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one, a novel bicyclic lactam derived from...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation patterns of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one, a novel bicyclic lactam derived from the pinane scaffold. As direct experimental data for this specific molecule is not widely published, this guide synthesizes fundamental principles of mass spectrometry, fragmentation patterns of analogous structures such as cyclic amides and other bicyclic systems, and data from related terpene derivatives to construct a predictive framework.[1][2] This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the structural elucidation of complex heterocyclic molecules.

The structure of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one incorporates a rigid, strained bicyclic system with a lactam functionality. This unique combination of a bicyclo[4.1.1]octane core, known for its presence in natural products like pinenes, and a lactam ring presents a fascinating case for mass spectrometric analysis.[3][4] The fragmentation of such a molecule is expected to be complex, driven by the competing influences of the amide group, the carbonyl moiety, and the inherent strain of the fused ring system.

The molecular formula of the target compound is C₁₀H₁₅NO, giving it a nominal mass of 165 and a monoisotopic mass of approximately 165.1154 Da. The molecular ion peak (M•+) is therefore expected at an m/z of 165.

Predicted Fragmentation Pathways

Upon electron ionization, the molecular ion (M•+) of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one will be formed. This high-energy species will undergo a series of fragmentation reactions to yield smaller, more stable ions.[5] The primary fragmentation pathways are predicted to be initiated by the lactam functionality and the strained bicyclic core.

Alpha-Cleavage

Alpha-cleavage is a common fragmentation pathway for carbonyl compounds and amines/amides.[6] In this molecule, there are two principal sites for α-cleavage relative to the carbonyl group and the nitrogen atom.

  • Cleavage adjacent to the carbonyl group: Homolytic cleavage of the C3-C4 bond can lead to the formation of a stable acylium ion. This is a characteristic fragmentation for amides and ketones.[2][7]

  • Cleavage adjacent to the nitrogen atom: Cleavage of the C1-C2 bond can result in an iminium ion, which is stabilized by the nitrogen atom.[8]

Ring-Opening and Rearrangement Reactions

The strained bicyclo[4.1.1]octane framework is prone to ring-opening fragmentations to relieve ring strain.[1] These pathways are often more complex than simple α-cleavages and can involve rearrangements.

  • Retro-Diels-Alder (RDA)-type fragmentation: Although not a classic RDA reaction, a concerted cleavage of the cyclobutane ring can be envisioned, leading to the expulsion of a neutral molecule.

  • Cleavage of the Lactam Ring: Similar to the fragmentation of β-lactams like penicillins, the four-membered ring within the bicyclic system is a likely site of initial cleavage.[9][10] This can be followed by further fragmentation. A retro [2+2] cycloaddition is a known pathway for some β-lactams under certain conditions.[11]

  • Loss of Small Neutral Molecules: The expulsion of stable neutral molecules is a major driving force in fragmentation.

    • Loss of CO: Decarbonylation, the loss of a carbon monoxide radical (28 Da), is a very common fragmentation pathway for cyclic ketones and lactams.[12]

    • Loss of C₃H₆ (Propene): The dimethyl bridge can be eliminated as a neutral propene molecule through a rearrangement process.

Comparison with α-Pinene Fragmentation

The hydrocarbon skeleton of the target molecule is closely related to α-pinene. The mass spectrum of α-pinene (M•+ at m/z 136) is dominated by a base peak at m/z 93, corresponding to the loss of a C₃H₇ fragment.[13] It is plausible that some fragmentation pathways of (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one will mirror this, especially after initial ring opening.

Predicted Key Fragments

m/z Proposed Structure/Formula Proposed Fragmentation Mechanism
165[C₁₀H₁₅NO]•+Molecular Ion (M•+)
137[C₉H₁₃N]•+Loss of CO from the molecular ion
122[C₈H₁₂N]•+Loss of CO and a methyl radical
110[C₇H₁₂N]+α-cleavage followed by rearrangement
94[C₆H₈N]+Complex rearrangement and ring cleavage
82[C₅H₈N]+Cleavage of the lactam ring and loss of side chain
69[C₄H₇N]•+Further fragmentation of the bicyclic core

Proposed Fragmentation Scheme

The following diagram illustrates the predicted major fragmentation pathways for (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one.

Fragmentation_Pathway cluster_paths Primary Fragmentation cluster_secondary Secondary Fragmentation M M•+ (m/z 165) (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one F137 [M-CO]•+ (m/z 137) M->F137 - CO F110 [C₇H₁₂N]+ (m/z 110) M->F110 - C₃H₅O (Acyl radical) F122 [M-CO-CH₃]•+ (m/z 122) F137->F122 - •CH₃ F94 [C₆H₈N]+ (m/z 94) F110->F94 - CH₄ F82 [C₅H₈N]+ (m/z 82) F110->F82 - C₂H₄

Caption: Predicted EI-MS fragmentation pathways of the target molecule.

Comparative Analysis: Bicyclic vs. Monocyclic Lactams

To highlight the influence of the strained bicyclic system, it is useful to compare the predicted fragmentation of our target molecule with a simple monocyclic lactam, such as caprolactam (C₆H₁₁NO, MW=113).

The fragmentation of caprolactam is dominated by α-cleavage and the formation of iminium ions, often leading to a base peak at m/z 84 or 56. The complex ring-opening and rearrangement pathways expected for the bicyclic system are less prevalent in the simpler monocyclic structure. This comparison underscores the diagnostic value of the more complex fragmentation pattern in identifying the unique bicyclo[4.1.1]octane core.

Experimental Protocol: GC-MS Analysis

The following is a standard protocol for acquiring EI-MS data for a compound like (1R,6S)-7,7-dimethyl-2-azabicyclo[4.1.1]octan-3-one.

Objective: To obtain the electron ionization mass spectrum and identify the fragmentation pattern.

Instrumentation:

  • Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

  • Capillary column suitable for separation of polar heterocyclic compounds (e.g., DB-5ms or equivalent).

Procedure:

  • Sample Preparation: Dissolve approximately 1 mg of the analyte in 1 mL of a volatile solvent such as dichloromethane or ethyl acetate.

  • GC Conditions:

    • Injector Temperature: 250 °C

    • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min. Hold at 280 °C for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

    • Injection Volume: 1 µL with a split ratio of 50:1.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI)

    • Electron Energy: 70 eV

    • Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Scan Range: m/z 40-400

Data Analysis:

  • Identify the peak corresponding to the analyte in the total ion chromatogram (TIC).

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion peak (M•+) at m/z 165.

  • Analyze the fragment ions and their relative abundances, comparing them to the predicted pathways outlined in this guide.

The following diagram illustrates the workflow for this experimental protocol.

Experimental_Workflow cluster_sample Sample Preparation cluster_gc GC Separation cluster_ms MS Analysis cluster_data Data Interpretation A Dissolve Analyte B Inject Sample A->B C Temperature Program B->C D EI Ionization (70 eV) C->D E Mass Analysis D->E F Identify Molecular Ion E->F G Analyze Fragments F->G

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.